4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

Core Science & Biosynthesis

A Technical Guide to 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride: Structure, Properties, and Synthetic Applications

Abstract: This technical guide provides a comprehensive overview of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride, a polysubstituted aromatic sulfonyl chloride of significant interest to researchers in medicinal chemistry and organic synthesis. We will delve into its unique chemical structure, known physical properties, and key reactivity patterns that make it a valuable building block for novel chemical entities. This document is intended to serve as a foundational resource for scientists and drug development professionals, offering insights into its synthetic utility and essential safety protocols.

Chemical Identity and Molecular Structure

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a highly functionalized aromatic compound. Its structure is characterized by a benzene ring substituted with a bromine, a chlorine, and a fluorine atom, in addition to the highly reactive sulfonyl chloride moiety. This dense halogenation and the presence of the electrophilic sulfur center confer a unique reactivity profile, making it a versatile intermediate.

The key identifiers for this compound are summarized below:

Identifier	Value
CAS Number	1208077-03-5[1]
Molecular Formula	C₆H₂BrCl₂FO₂S[1]
Molecular Weight	307.95 g/mol [1]
IUPAC Name	4-bromo-2-chloro-6-fluorobenzene-1-sulfonyl chloride
Synonyms	4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride[1]
InChI Key	OOEIVKMATRHTIS-UHFFFAOYSA-N[1]

The spatial arrangement of the substituents on the benzene ring is critical to its chemical behavior. The ortho- and para-directing effects of the halogens, combined with their strong inductive electron-withdrawal, modulate the reactivity of both the aromatic ring and the sulfonyl chloride group.

Caption: Chemical structure of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Physicochemical Properties

This compound is supplied as a solid and is known to be moisture-sensitive.[1] Due to the limited availability of specific experimental data for this exact isomer, the properties of closely related analogues are often used for estimation. For instance, the related compound 4-Bromo-2-fluorobenzenesulfonyl chloride is a white to pale yellow crystalline powder with a melting point range of 62.5-68.5 °C.[2]

Property	Value / Observation	Source
Physical Form	Solid	[1]
Purity	≥98%	[1]
Storage Temperature	Room Temperature	[1]
Storage Conditions	Keep in dark place, inert atmosphere	[1]
Sensitivity	Moisture Sensitive	[3]

Reactivity and Synthetic Utility

The synthetic value of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is derived from its two key reactive sites: the sulfonyl chloride group and the halogenated aromatic ring.

The Sulfonyl Chloride Moiety: A Gateway to Sulfonamides

The sulfur atom in the sulfonyl chloride group is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles.[4][5] Its most significant application lies in the reaction with primary and secondary amines to form stable sulfonamide linkages, a cornerstone reaction in pharmaceutical chemistry.[4][6]

Causality of Reaction: The reaction is typically conducted in the presence of a non-nucleophilic base (e.g., triethylamine or pyridine) which serves to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards product formation. The choice of solvent is also critical; anhydrous aprotic solvents like dichloromethane or acetonitrile are preferred to prevent hydrolysis of the starting material.

The sulfonamide functional group is a well-established pharmacophore present in a multitude of FDA-approved drugs, including antibiotics, diuretics, and anti-inflammatory agents.[5] This makes the title compound an attractive starting material for generating libraries of novel, polysubstituted sulfonamides for drug discovery programs.

The Multifunctional Aromatic Ring

The unique substitution pattern on the phenyl ring offers orthogonal chemical handles for sequential modifications.

• The Bromine Atom: The C-Br bond is a versatile functional group for carbon-carbon and carbon-heteroatom bond formation via transition-metal-catalyzed cross-coupling reactions. Methodologies like the Suzuki-Miyaura coupling (for C-C bonds) or the Buchwald-Hartwig amination (for C-N bonds) can be employed to introduce further complexity and diversity into the molecular scaffold.[6] This allows for the late-stage functionalization of molecules, a highly desirable strategy in modern drug development.

• The Fluoro and Chloro Substituents: The presence of chlorine and fluorine atoms significantly influences the molecule's physicochemical properties.[7]

  • Metabolic Stability: Fluorine, in particular, is often incorporated into drug candidates to block sites of metabolic oxidation by cytochrome P450 enzymes, which can enhance the metabolic stability and in-vivo half-life of a compound.[6]

  • Electronic Effects & pKa Modulation: As strong electron-withdrawing groups, these halogens lower the electron density of the aromatic ring and can modulate the pKa of adjacent functional groups, which is crucial for optimizing a drug's solubility, membrane permeability, and binding affinity to its biological target.[6]

Caption: Key reaction pathways for synthetic diversification.

Proposed Synthesis Protocol

Rationale and Workflow

The most logical precursor for this synthesis is 4-Bromo-2-chloro-6-fluoroaniline. The synthesis proceeds via a two-step, one-pot Sandmeyer-type reaction.

• Diazotization: The primary aromatic amine is converted into a highly reactive diazonium salt using a nitrite source (e.g., sodium nitrite) in the presence of a strong acid (e.g., HCl). This intermediate is generated in-situ and used immediately due to its inherent instability.

• Chlorosulfonylation: The diazonium salt is then introduced to a solution of sulfur dioxide in a suitable solvent (e.g., acetic acid) in the presence of a copper(I) chloride catalyst. This facilitates the displacement of the diazonium group and the introduction of the sulfonyl chloride moiety.

Caption: Proposed workflow for the synthesis of the title compound.

Detailed Experimental Protocol (Representative)

Disclaimer: This protocol is a representative procedure based on established chemical principles. All work should be conducted by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: To a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 4-Bromo-2-chloro-6-fluoroaniline (1.0 equiv) and concentrated hydrochloric acid (3.0 equiv). Cool the resulting slurry to 0-5 °C in an ice-salt bath.

• Diazotization: Dissolve sodium nitrite (1.1 equiv) in a minimal amount of cold water. Add this solution dropwise to the aniline slurry while vigorously stirring and maintaining the internal temperature below 5 °C. Stir for an additional 30 minutes at this temperature after the addition is complete.

• Chlorosulfonylation: In a separate, larger flask, prepare a saturated solution of sulfur dioxide in glacial acetic acid and add a catalytic amount of copper(I) chloride (5 mol%). Cool this solution to 10-15 °C.

• Reaction: Slowly add the cold diazonium salt solution to the SO₂/CuCl solution via the dropping funnel. Control the rate of addition to manage gas evolution (N₂) and maintain the temperature. After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates consumption of the intermediate.

• Work-up: Carefully pour the reaction mixture onto a large volume of crushed ice. The crude product should precipitate as a solid.

• Isolation & Purification: Collect the solid by vacuum filtration and wash thoroughly with cold water. Dry the crude product under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by flash column chromatography.

Handling, Storage, and Safety

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound that requires careful handling.

• Hazard Identification:

  • GHS Pictogram: GHS05 (Corrosion)[1]

  • Signal Word: Danger[1]

  • Hazard Statements: H314 (Causes severe skin burns and eye damage), H290 (May be corrosive to metals).[1]

• Safe Handling:

  • Always handle in a certified chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and full-face protection (safety goggles and face shield).

  • Avoid inhalation of dust. Prevent contact with skin and eyes.

  • Keep away from water and moisture, as it can decompose to release corrosive HCl gas.[8][9]

• Storage:

  • Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).

  • Keep in a cool, dry, and dark place away from incompatible materials such as strong bases and oxidizing agents.[1][8]

Conclusion

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a potent and versatile chemical building block. The strategic placement of three different halogens, combined with the reactive sulfonyl chloride handle, provides medicinal chemists and synthetic researchers with a powerful tool for creating complex molecular architectures. Its ability to serve as a scaffold for producing novel sulfonamides, coupled with opportunities for late-stage functionalization via cross-coupling reactions, underscores its value in modern drug discovery and materials science. Adherence to strict safety and handling protocols is paramount when working with this reactive compound.

References

• Kinetis and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. (2020). MDPI. Retrieved from [Link]

• Effect of the position of the substituent in the electrochemical reduction of nitro-substituted benzenesulfonyl chlorides. (2024). Canadian Science Publishing. Retrieved from [Link]

• Effect of the Position of the Substituent in the Electrochemical Reduction of Nitro-Substituted Benzenesulfonyl Chlorides. (2024). ChemRxiv. Retrieved from [Link]

• 4-BROMO-3-FLUOROBENZENESULFONYL CHLORIDE. ChemBK. Retrieved from [Link]

• 4-Bromo-3-fluorobenzenesulfonyl chloride, 5g. Worldwide Life Sciences. Retrieved from [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. National Center for Biotechnology Information. Retrieved from [Link]

• Preparation of 4-chlorobenzenesulfonyl chloride and 4,4'-dichlorodiphenyl sulfone. Google Patents.

Sources

• 1. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 [sigmaaldrich.com]
• 2. 4-Bromo-2-fluorobenzenesulfonyl chloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. chembk.com [chembk.com]
• 4. ​Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations [en.jinlichemical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tcichemicals.com [tcichemicals.com]
• 9. CAS 1208075-41-5: 4-Bromo-5-chloro-2-fluorobenzenesulfonyl… [cymitquimica.com]

A Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride

This in-depth technical guide provides a detailed analysis and prediction of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. This document is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for the structural elucidation of complex aromatic compounds. Given the absence of publicly available experimental spectra for this specific molecule, this guide synthesizes established NMR principles, substituent effects, and data from analogous compounds to present a robust prediction of its spectral characteristics.

Introduction: The Imperative of Structural Verification in Complex Molecules

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique in modern chemistry, indispensable for the unambiguous determination of molecular structure. For drug discovery and development professionals, the precise characterization of novel chemical entities is not merely a procedural step but a critical determinant of a program's success. The arrangement of substituents on an aromatic ring profoundly influences a molecule's steric and electronic properties, which in turn dictate its biological activity and pharmacokinetic profile.

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride presents a unique case study in spectral interpretation. The confluence of three distinct halogen substituents (Fluorine, Chlorine, and Bromine) and a potent electron-withdrawing sulfonyl chloride group on a benzene ring creates a complex electronic environment. Understanding the interplay of these substituents is key to accurately predicting and interpreting the resulting NMR spectra. This guide will deconstruct the expected ¹H and ¹³C NMR spectra of this molecule, providing a foundational reference for researchers working with similarly polysubstituted aromatic systems.

Predicting the ¹H NMR Spectrum

The ¹H NMR spectrum of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is expected to exhibit two signals in the aromatic region, corresponding to the two non-equivalent protons on the benzene ring. The chemical shifts, multiplicities, and coupling constants of these protons are dictated by the electronic effects (both inductive and resonance) and the through-space interactions of the surrounding substituents.

Substituent Effects on Aromatic Proton Chemical Shifts:

• -SO₂Cl (Sulfonyl Chloride): This is a strongly deactivating, electron-withdrawing group. It deshields ortho and para protons to the greatest extent.

• -F (Fluoro): Fluorine is the most electronegative element and exerts a strong -I (inductive) effect, deshielding adjacent protons. However, it also has a +M (mesomeric or resonance) effect, which can shield ortho and para protons. The overall effect on chemical shift is a combination of these opposing forces.

• -Cl (Chloro): Chlorine is also electronegative and exhibits a -I effect, though weaker than fluorine. Its +M effect is also less pronounced.

• -Br (Bromo): Bromine has a weaker -I effect compared to chlorine and fluorine. Its influence on proton chemical shifts is generally less dramatic.

Predicted ¹H NMR Data:

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-3	7.8 - 8.0	Doublet of doublets (dd)	³J(H-H) ≈ 2-3 Hz, ⁴J(H-F) ≈ 5-8 Hz	This proton is ortho to the strongly electron-withdrawing SO₂Cl group and the electronegative chlorine atom, leading to a significant downfield shift. It will be coupled to H-5 (meta coupling) and to the fluorine at C-6 (long-range coupling).
H-5	7.6 - 7.8	Doublet of doublets (dd)	³J(H-H) ≈ 2-3 Hz, ⁵J(H-F) ≈ 1-2 Hz	This proton is ortho to the bromine atom and para to the chlorine atom. It will experience less deshielding compared to H-3. It will be coupled to H-3 (meta coupling) and may show a very small long-range coupling to the fluorine at C-6.

Predicting the ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is predicted to show six distinct signals, one for each unique carbon atom in the benzene ring. The chemical shifts are influenced by the electronegativity of the directly attached substituents and the overall electronic distribution within the ring.

Substituent Effects on Aromatic Carbon Chemical Shifts:

• -SO₂Cl: The sulfonyl chloride group will cause a downfield shift for the carbon to which it is attached (C-1).

• -F: The carbon directly bonded to fluorine (C-6) will exhibit a large downfield shift and a significant one-bond carbon-fluorine coupling constant (¹J(C-F)).

• -Cl: The carbon attached to chlorine (C-2) will also be shifted downfield.

• -Br: The carbon bonded to bromine (C-4) will experience a smaller downfield shift compared to the carbons attached to fluorine and chlorine.

Predicted ¹³C NMR Data:

Carbon	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Rationale
C-1	138 - 142	Doublet (d)	Attached to the electron-withdrawing SO₂Cl group. Will exhibit a small coupling to the fluorine at C-6.
C-2	135 - 139	Doublet (d)	Attached to the electronegative chlorine atom. Will show a two-bond coupling to the fluorine at C-6.
C-3	128 - 132	Doublet (d)	Influenced by the adjacent SO₂Cl and Cl groups. Will have a three-bond coupling to the fluorine at C-6.
C-4	125 - 129	Singlet (s) or very small doublet	Attached to the bromine atom. Any coupling to the fluorine at C-6 would be a four-bond coupling and likely unresolved.
C-5	120 - 124	Doublet (d)	Influenced by the adjacent bromine and fluorine atoms. Will exhibit a three-bond coupling to the fluorine at C-6.
C-6	160 - 165	Doublet (d) with large ¹J(C-F)	Directly attached to the highly electronegative fluorine atom, resulting in a significant downfield shift and a large one-bond C-F coupling constant (typically > 240 Hz).

Experimental Protocol for NMR Data Acquisition

The following is a generalized protocol for acquiring high-quality ¹H and ¹³C NMR spectra for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

1. Sample Preparation:

• Accurately weigh 10-20 mg of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a standard 5 mm NMR tube. Chloroform-d (CDCl₃) is a common first choice for its ability to dissolve a wide range of organic compounds.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

2. Spectrometer Setup and ¹H NMR Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquire a standard one-dimensional ¹H NMR spectrum using a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds.

• Typically, 8 to 16 scans are sufficient to obtain a good signal-to-noise ratio.

3. ¹³C NMR Acquisition:

• Following ¹H NMR acquisition, switch the spectrometer to the ¹³C channel.

• Acquire a proton-decoupled ¹³C NMR spectrum. A pulse angle of 30-45 degrees and a relaxation delay of 2-5 seconds are generally appropriate.

• Due to the lower natural abundance of ¹³C and longer relaxation times for quaternary carbons, a larger number of scans (e.g., 1024 or more) may be required to achieve an adequate signal-to-noise ratio.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decays (FIDs).

• Phase correct the spectra manually or automatically.

• Perform baseline correction to ensure a flat baseline.

• Calibrate the chemical shift scale using the residual solvent peak as a reference.

Visualization of Key Structural and Spectral Relationships

To aid in the conceptualization of the molecular structure and the origin of the predicted NMR signals, the following diagrams are provided.

Caption: Molecular structure of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride with atom numbering.

Caption: Predicted spin-spin coupling interactions for the aromatic protons.

Conclusion

The structural elucidation of polysubstituted aromatic compounds like 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a nuanced task that relies heavily on the predictive power of NMR spectroscopy. This guide provides a comprehensive, albeit theoretical, framework for understanding the ¹H and ¹³C NMR spectra of this molecule. The predicted chemical shifts and coupling constants are derived from fundamental principles and serve as a valuable tool for researchers in the initial stages of compound characterization. The provided experimental protocol offers a standardized approach to acquiring high-quality NMR data, which is essential for validating these predictions and confirming the molecular structure. As with any predictive model, experimental verification remains the ultimate arbiter of structural assignment.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2009).
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Gunther, H. (2013).

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopy. University of Wisconsin-Madison. Retrieved from [Link]

Mass spectrometry fragmentation pattern of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride. As a polysubstituted aromatic sulfonyl chloride, this compound is of interest as a reactive intermediate in medicinal chemistry and materials science. Understanding its mass spectral behavior is critical for its unambiguous identification and for quality control in synthetic processes. This document elucidates the primary fragmentation pathways, including the characteristic cleavages of the sulfonyl chloride group and the complex isotopic patterns arising from its three halogen atoms. The analysis is grounded in the fundamental principles of mass spectrometry and supported by established fragmentation mechanisms for analogous chemical structures.

Introduction

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (C₆H₂BrCl₂FO₂S) is a highly functionalized aromatic compound. Its utility in drug development and chemical synthesis stems from the reactive sulfonyl chloride moiety, which readily undergoes nucleophilic substitution to form sulfonamides, sulfonates, and other derivatives. The presence of three different halogens (Br, Cl, F) on the aromatic ring provides distinct properties and potential for further selective modification.

Given its complex structure, unambiguous characterization is paramount. Mass spectrometry, particularly under electron ionization (EI), is a powerful tool for this purpose. EI is a hard ionization technique that imparts significant energy into the analyte, inducing reproducible fragmentation and generating a unique "fingerprint" mass spectrum.[1] This guide will deconstruct the predicted EI-MS fragmentation of the title compound, focusing on the key bond cleavages, neutral losses, and the resulting isotopic signatures that enable its confident identification.

Theoretical Framework: Ionization and Isotopic Abundance

Electron Ionization (EI)

In EI-MS, the analyte molecule (M) is bombarded with high-energy electrons (typically 70 eV), causing the ejection of one of its own electrons to form a radical cation known as the molecular ion, [M]•+.[2]

M + e⁻ → [M]•+ + 2e⁻

This molecular ion is often unstable and rapidly undergoes a series of fragmentation reactions, breaking at its weakest bonds or rearranging to form more stable fragment ions. Only the charged species are deflected by the mass analyzer and detected.[3]

The Unique Isotopic Signature of C₆H₂BrCl₂FO₂S

A defining feature of the mass spectrum for this compound will be its complex isotopic pattern, arising from the natural abundances of bromine and chlorine isotopes.

• Chlorine: Exists as ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), a ratio of approximately 3:1.[4]

• Bromine: Exists as ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), a ratio of approximately 1:1.[4]

The target molecule contains one bromine and two chlorine atoms. This will result in a characteristic cluster of peaks for the molecular ion and any fragment containing all three halogens, with major peaks at M, M+2, M+4, and M+6. The relative intensities of this cluster are predictable:

• M Peak (¹²C₆¹H₂⁷⁹Br¹⁹F³⁵Cl₂³²S¹⁶O₂): The base peak in the cluster, representing the most abundant isotopic combination.

• M+2 Peak: Contributions from one ³⁷Cl or one ⁸¹Br.

• M+4 Peak: Contributions from two ³⁷Cl atoms or one ⁸¹Br and one ³⁷Cl.

• M+6 Peak: Contribution from one ⁸¹Br and two ³⁷Cl atoms.

This intricate pattern is a powerful diagnostic tool for confirming the elemental composition of the molecule and its fragments.[5][6]

Predicted Fragmentation Pathways

The fragmentation of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride is predicted to be dominated by the lability of the S-Cl bond and the subsequent loss of the stable SO₂ molecule.

The monoisotopic mass of the molecular ion ([C₆H₂⁷⁹Br³⁵Cl₂¹⁹F¹⁶O₂³²S]•+) is calculated to be 305.83 Da .

Pathway A: Initial Cleavage of the Sulfonyl Chloride Group

This is anticipated to be the primary and most favorable fragmentation route.

• Loss of Chlorine Radical: The initial and most facile cleavage is the loss of the chlorine radical from the sulfonyl chloride group to form a stable acylium-type cation (m/z 271) . This is a classic fragmentation pattern for sulfonyl chlorides.[7]

• Loss of Sulfur Dioxide: The resulting [M-Cl]⁺ ion readily eliminates a neutral molecule of sulfur dioxide (SO₂; 64 Da), a thermodynamically favorable process.[8][9][10] This leads to the formation of the tri-halogenated phenyl cation (m/z 207) . This ion is expected to be highly abundant due to the stability of the aromatic cation.

Pathway B: Direct Loss of the Sulfonyl Chloride Radical

An alternative, though less common, pathway involves the concerted loss of the entire sulfonyl chloride radical (•SO₂Cl).

• Loss of •SO₂Cl: Cleavage of the C-S bond results in the direct formation of the tri-halogenated phenyl cation (m/z 207) .

Pathway C: Fragmentation of the Aromatic Ring

Further fragmentation of the stable phenyl cation (m/z 207) can occur, typically involving the loss of a halogen radical.

• Loss of Bromine Radical: The C-Br bond is weaker than the C-Cl or C-F bonds. Loss of a bromine radical from the ion at m/z 207 would yield a chloro-fluoro-phenyl cation (m/z 128) .

• Loss of Chlorine Radical: Subsequent loss of a chlorine radical from the ion at m/z 128 would form a fluoro-benzyne type ion (m/z 93) .

The fragmentation pathways are visualized in the diagram below.

Caption: Predicted EI-MS fragmentation pathways for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Summary of Predicted Key Ions

The following table summarizes the major ions expected in the EI mass spectrum. The m/z value corresponds to the monoisotopic mass using the most abundant isotopes (⁷⁹Br, ³⁵Cl).

m/z (Da)	Proposed Ion Formula	Proposed Loss	Notes
306	[C₆H₂BrCl₂FO₂S]•+	-	Molecular Ion (M•+) . Exhibits a complex M, M+2, M+4, M+6 isotopic cluster.
271	[C₆H₂BrClFO₂S]⁺	- •Cl	Loss of the sulfonyl chlorine. A primary, high-abundance fragment.[7]
226	[C₆H₂BrCl₂F]•+	- SO₂	Loss of sulfur dioxide from the molecular ion.[9]
207	[C₆H₂BrClF]⁺	- •SO₂Cl	Base Peak Candidate . A very stable tri-halogenated phenyl cation. Formed via multiple pathways.
128	[C₆H₂ClF]⁺	- •SO₂Cl, - •Br	Loss of bromine from the m/z 207 fragment.[11]
93	[C₆H₂F]⁺	- •SO₂Cl, - •Br, - •Cl	Loss of chlorine from the m/z 128 fragment.

Hypothetical Experimental Protocol: GC-EI-MS Analysis

This section provides a standardized protocol for acquiring a reproducible EI mass spectrum of the title compound using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To obtain the electron ionization mass spectrum of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride for structural confirmation.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization source (e.g., Agilent GC-MSD, Thermo ISQ, or equivalent).

• Standard non-polar capillary column (e.g., HP-5ms, DB-5, or equivalent; 30 m x 0.25 mm x 0.25 µm).

Materials:

• 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride sample.

• High-purity volatile solvent (e.g., Dichloromethane, Ethyl Acetate).

• Helium (99.999% purity) as carrier gas.

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the sample (~100 µg/mL) in dichloromethane. Ensure the sample is fully dissolved.

• GC Method Parameters:

  • Injector: Split/Splitless, operated in split mode (e.g., 50:1 split ratio).

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 100 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes.

  • Transfer Line Temperature: 280 °C.

• MS Method Parameters:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Mode: Full Scan.

  • Scan Range: m/z 40 - 450.

  • Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak).

• Data Analysis:

  • Identify the chromatographic peak corresponding to the analyte.

  • Extract the mass spectrum from the apex of the peak.

  • Analyze the spectrum, identifying the molecular ion cluster and major fragment ions.

  • Compare the observed fragmentation pattern and isotopic clusters with the predicted data in this guide.

Conclusion

The EI-MS fragmentation of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride is predicted to be a highly characteristic and reproducible process. The primary fragmentation pathways involve the sequential loss of the sulfonyl chlorine radical and a neutral SO₂ molecule, leading to a stable and likely abundant tri-halogenated phenyl cation at m/z 207. The most compelling evidence for the compound's structure will be the intricate and predictable isotopic clusters for the molecular ion and key fragments, which arise from the presence of one bromine and two chlorine atoms. This guide provides a robust theoretical framework for researchers to confidently identify this compound and interpret its mass spectral data.

References

• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. (2008). Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Radicals and Mass Spectrometry (MS) Spring 2021. (2021). Course Notes. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Available at: [Link]

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An In-depth Technical Guide to the Thermodynamic Stability and Solvent Solubility of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability and solvent solubility of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride, a key intermediate in pharmaceutical and agrochemical research. Given the limited publicly available experimental data for this specific molecule, this guide synthesizes information from structurally related compounds and fundamental chemical principles to offer a robust framework for its safe handling, storage, and application. This document is intended for researchers, scientists, and drug development professionals, providing not just data, but also the scientific rationale behind the recommendations, ensuring both safety and experimental success.

Introduction: The Scientific Imperative

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a highly functionalized aromatic sulfonyl chloride. The strategic placement of bromo, chloro, and fluoro substituents on the benzene ring, coupled with the reactive sulfonyl chloride moiety, makes it a valuable building block in the synthesis of complex organic molecules. The electron-withdrawing nature of the halogen atoms and the sulfonyl chloride group significantly influences the reactivity of the aromatic ring and the sulfonyl chloride itself, opening avenues for diverse chemical transformations.

Understanding the thermodynamic stability and solvent solubility of this compound is paramount for its effective utilization. These parameters dictate its shelf-life, reaction conditions, and purification strategies. This guide aims to provide a deep dive into these core properties, empowering the scientific community with the knowledge required for its confident application in research and development.

Chemical and Physical Identity

A clear understanding of the fundamental properties of a compound is the bedrock of its successful application.

Property	Value	Source(s)
Chemical Name	4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride
CAS Number	1208077-03-5	[1]
Molecular Formula	C₆H₂BrCl₂FO₂S	[1]
Molecular Weight	307.95 g/mol	[2]
Physical Form	Solid	[1]
Appearance	White to pale cream or pale yellow crystals or powder (estimated)	[3]
Melting Point	63-66 °C (for the related 4-Bromo-2-fluorobenzenesulfonyl chloride)	[4]

Thermodynamic Stability: A Double-Edged Sword

The thermodynamic stability of sulfonyl chlorides is a critical consideration for both storage and reaction design. While they are valued for their reactivity, this same characteristic can lead to decomposition if not handled correctly.

Thermal Decomposition

It is reasonable to anticipate that the onset of thermal decomposition for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride will be in a similar range to other substituted benzenesulfonyl chlorides, likely above 200 °C. However, it is crucial to note that localized heating or the presence of contaminants can significantly lower the decomposition temperature.

Decomposition Products: Thermal decomposition is expected to liberate hazardous and corrosive gases, including hydrogen chloride (HCl), sulfur oxides (SOₓ), and potentially halogenated aromatic fragments[7].

Hydrolytic Instability

A key characteristic of sulfonyl chlorides is their sensitivity to moisture[8][9]. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride will readily react with water, including atmospheric moisture, in an exothermic reaction to produce the corresponding sulfonic acid and hydrochloric acid[5].

Reaction with Water:

C₆H₂BrClFO₂S-Cl + H₂O → C₆H₂BrClFO₂S-OH + HCl

This hydrolytic instability necessitates stringent handling and storage conditions under an inert and dry atmosphere.

Solvent Solubility Profile: The Key to Reaction Homogeneity

The choice of solvent is critical for any chemical reaction, impacting reaction rates, equilibrium positions, and the ease of product isolation. While a comprehensive quantitative solubility profile for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is not published, its solubility can be inferred from its chemical structure and data on related compounds.

As a substituted aromatic compound, it is expected to be soluble in a range of common organic solvents. Based on the properties of similar sulfonyl chlorides, the following qualitative solubility profile can be anticipated:

Solvent Class	Expected Solubility	Rationale
Aprotic Polar Solvents	High	Solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Ethyl Acetate are likely to be good solvents due to favorable dipole-dipole interactions.
Aromatic Solvents	Moderate to High	Solvents such as Toluene and Xylene should effectively solvate the aromatic ring.
Ethers	Moderate	Diethyl ether is expected to be a suitable solvent[6][10].
Protic Solvents	Reactive	Alcohols and amines will react with the sulfonyl chloride group to form sulfonate esters and sulfonamides, respectively. Therefore, they are not suitable as inert solvents.
Water	Insoluble	As with other benzenesulfonyl chlorides, it is expected to be insoluble in water and will undergo hydrolysis at the interface[10].

Experimental Verification: It is strongly recommended that researchers perform small-scale solubility tests in their chosen solvent system before proceeding with larger-scale reactions.

Reactivity and Mechanistic Considerations

The sulfonyl chloride group is a powerful electrophile, making it highly susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility in organic synthesis.

Nucleophilic Substitution at the Sulfur Atom

The primary mode of reactivity for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride involves the nucleophilic substitution at the electron-deficient sulfur atom. This allows for the facile synthesis of sulfonamides and sulfonate esters, which are important pharmacophores.

Figure 2: A step-by-step workflow for the safe handling and dispensing of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Protocol for Quenching Excess Reagent

It is critical to safely quench any unreacted sulfonyl chloride before workup.

• Prepare a Quenching Solution: Prepare a cold (0 °C) saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Slow Addition: Slowly and carefully add the reaction mixture containing the unreacted sulfonyl chloride to the stirred quenching solution. Be aware that this is an exothermic reaction and will produce gas (CO₂).

• Ensure Complete Quenching: Continue stirring for at least 30 minutes after the addition is complete to ensure all the sulfonyl chloride has been hydrolyzed.

• pH Check: Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

Safety, Handling, and Storage: A Non-Negotiable Priority

The highly reactive nature of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride demands strict adherence to safety protocols.

• Corrosivity: This compound is corrosive and can cause severe skin burns and eye damage.[1][11] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Moisture Sensitivity: Store in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.[1] A desiccator or glove box is recommended for long-term storage.

• Inhalation: Avoid inhaling the dust. All handling should be performed in a well-ventilated fume hood.

• Storage Temperature: Store in a cool, dark place at room temperature.[1]

Conclusion: Empowering Innovation through Scientific Understanding

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a potent synthetic tool with significant potential in the development of novel therapeutics and agrochemicals. While a complete experimental dataset for this specific molecule is not yet in the public domain, a thorough understanding of its chemistry, derived from the behavior of analogous compounds and fundamental principles, allows for its safe and effective use. This guide provides the necessary framework for researchers to confidently incorporate this valuable building block into their synthetic strategies, paving the way for future discoveries.

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Material safety data sheet (SDS) and handling hazards for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the material safety data and handling hazards associated with 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. As a Senior Application Scientist, the following sections synthesize critical safety information with practical, field-tested insights to ensure the safe and effective use of this reactive compound in a laboratory setting.

Section 1: Compound Profile and Inherent Hazards

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (CAS No. 1208077-03-5) is a polysubstituted aromatic sulfonyl chloride. The presence of multiple halogen atoms and a highly reactive sulfonyl chloride functional group dictates its chemical behavior and associated hazards. This functional group makes it a valuable intermediate in organic synthesis, particularly in the development of sulfonamides and other biologically active molecules. However, the electrophilic nature of the sulfonyl chloride group also renders it highly reactive towards nucleophiles, most notably water, leading to the liberation of corrosive hydrochloric acid.

GHS Hazard Identification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear and concise summary of the primary hazards associated with this compound.

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[1]	GHS05	Danger[1]
Serious Eye Damage/Irritation	1	H314: Causes severe skin burns and eye damage.[1]	GHS05	Danger[1]
Corrosive to Metals	1	H290: May be corrosive to metals.	GHS05	Danger

The primary and most immediate danger posed by this compound is its severe corrosivity to skin and eyes.[1][2][3] This is a direct result of the reactivity of the sulfonyl chloride moiety. Upon contact with moisture, such as that present on skin or in the eyes, it hydrolyzes to form the corresponding sulfonic acid and hydrochloric acid, both of which are highly corrosive.

Section 2: Proactive Risk Mitigation and Handling Protocols

A proactive approach to safety is paramount when working with reactive reagents like 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. The following protocols are designed to minimize exposure risk and ensure safe handling throughout the experimental workflow.

Engineering Controls: The First Line of Defense

The primary engineering control for handling this solid compound is a certified chemical fume hood. This is non-negotiable. The fume hood provides critical protection against the inhalation of any fine dust particles and any corrosive vapors that may be released, particularly during reactions or in the event of a spill. Ensure the fume hood has adequate airflow and is functioning correctly before commencing any work.

Personal Protective Equipment (PPE): A Necessary Barrier

The selection of appropriate PPE is critical to prevent skin and eye contact.

• Eye and Face Protection: Tightly fitting safety goggles are mandatory. However, due to the severe corrosive nature of this compound, a full face shield worn over safety goggles is strongly recommended.[4]

• Hand Protection: Use chemical-resistant gloves. Nitrile gloves are a common choice, but it is crucial to consult the glove manufacturer's compatibility chart for the specific type of nitrile glove and breakthrough times. Always inspect gloves for any signs of degradation or perforation before use.[4]

• Skin and Body Protection: A flame-resistant lab coat is essential. For operations with a higher risk of splashing or dust generation, consider a chemical-resistant apron and arm sleeves.[5]

• Respiratory Protection: Under normal handling conditions within a certified fume hood, respiratory protection is not typically required. However, in the event of a spill or if there is a potential for aerosol generation, a full-face respirator with an appropriate cartridge for acid gases and organic vapors should be available.[5]

Step-by-Step Handling and Dispensing Protocol

• Preparation: Before handling the compound, ensure all necessary PPE is donned correctly. Clear the workspace in the fume hood of any unnecessary items. Have appropriate spill control materials readily available.

• Inert Atmosphere: This compound is moisture-sensitive.[3] It is best practice to handle and store it under an inert atmosphere, such as nitrogen or argon, to prevent degradation and the release of HCl gas.

• Dispensing: When weighing the solid, do so in the fume hood. Use a clean, dry spatula and weighing vessel. Avoid generating dust. If the solid is clumpy, it is preferable to break it up gently in a controlled manner rather than crushing it in a way that creates airborne particles.

• Reaction Setup: Add the compound to the reaction vessel slowly and in a controlled manner. If the reaction is exothermic, ensure adequate cooling is in place.

• Cleaning: Thoroughly decontaminate any spatulas or glassware that have come into contact with the compound. A common procedure is to quench residual sulfonyl chloride with a suitable nucleophile, such as a dilute solution of a non-volatile amine or a basic solution, before final cleaning.

• Waste Disposal: All waste materials, including contaminated gloves, weighing paper, and reaction residues, should be disposed of as hazardous waste in accordance with local, state, and federal regulations.[2]

Section 3: Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is critical to minimize harm.

First Aid Measures

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention. Do not delay.

• Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin area with large amounts of water for at least 15 minutes. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person.[6] Seek immediate medical attention.

Spill Response

In the event of a spill, evacuate the immediate area. If the spill is small and you are trained and equipped to handle it, you may proceed with cleanup.

• Containment: Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use combustible materials like paper towels.

• Neutralization (with caution): For small spills, a dilute solution of sodium bicarbonate can be used to cautiously neutralize the acidic components. This should be done slowly and with care, as the reaction may generate gas.

• Collection: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontamination: Clean the spill area with a suitable decontaminating solution, followed by a thorough water rinse.

For large spills, evacuate the area and contact your institution's emergency response team.

Section 4: Storage and Incompatibility

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous reactions.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5] The compound should be stored under an inert atmosphere. Keep away from sources of moisture.

• Incompatible Materials: Avoid contact with water, strong bases, alcohols, and amines.[7] These substances will react exothermically with the sulfonyl chloride, leading to the release of corrosive and potentially toxic fumes.

Section 5: Experimental Workflow and Risk Assessment

The following diagram illustrates a logical workflow for the risk assessment and mitigation process when planning an experiment involving 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Caption: Risk Assessment and Mitigation Workflow

References

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• CymitQuimica. (n.d.). CAS 1208075-41-5: 4-Bromo-5-chloro-2-fluorobenzenesulfonyl….
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: 4-Bromo-2-fluorobenzenesulfonyl chloride.
• Merck KGaA. (2024). SAFETY DATA SHEET: 1-Bromo-4-chlorobenzene.
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An In-depth Technical Guide to the Synthesis of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the known synthesis pathways for the precursors of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride, a key intermediate in the development of various pharmaceutical and agrochemical compounds. The document is structured to offer not only procedural steps but also the underlying chemical principles and strategic considerations that inform the synthetic design.

Introduction: The Significance of Substituted Benzenesulfonyl Chlorides

Substituted benzenesulfonyl chlorides are a critical class of reagents in organic synthesis, primarily utilized for the preparation of sulfonamides, a common motif in many biologically active molecules. The specific substitution pattern of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride, with its unique combination of halogens, offers a versatile platform for the introduction of this sulfonyl moiety and for further molecular elaboration through cross-coupling reactions at the bromine-substituted position. The fluorine and chlorine atoms can significantly influence the physicochemical properties of the final compounds, such as metabolic stability and binding affinity.

A crucial precursor to this important building block is 4-bromo-2-chloro-6-fluorobenzene . The synthesis of this trisubstituted benzene derivative with precise regiochemistry is the primary focus of this guide.

Proposed Synthetic Pathway: A Multi-step Approach

A logical and efficient synthesis of 4-bromo-2-chloro-6-fluorobenzene can be envisioned starting from the commercially available 1-bromo-3-fluorobenzene . This pathway involves a regioselective chlorination followed by the introduction of the sulfonyl chloride group.

Caption: Proposed synthetic pathway for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Part 1: Synthesis of the Key Precursor: 4-Bromo-2-chloro-6-fluorobenzene

The synthesis of 4-bromo-2-chloro-6-fluorobenzene requires the careful and regioselective introduction of a chlorine atom onto the 1-bromo-3-fluorobenzene starting material.

Step 1: Regioselective Chlorination of 1-Bromo-3-fluorobenzene

The directing effects of the existing substituents on the benzene ring are paramount in determining the position of the incoming electrophile (in this case, the chloronium ion or its equivalent). Both bromine and fluorine are ortho-, para-directing groups due to their ability to donate a lone pair of electrons through resonance, which stabilizes the arenium ion intermediate at these positions.[1][2][3] However, they are also deactivating groups due to their strong electron-withdrawing inductive effects.[4][5]

When both a bromine and a fluorine atom are present, their directing effects must be considered in concert. The positions ortho and para to each halogen are:

• Ortho/Para to Bromine (at C1): C2, C4, C6

• Ortho/Para to Fluorine (at C3): C2, C4, C6

Therefore, all available positions (C2, C4, C6) are activated by both halogens. The challenge lies in achieving selectivity. Steric hindrance from the relatively bulky bromine atom might disfavor substitution at the C2 position. The electronic effects of fluorine being more electronegative but a better resonance donor than bromine (due to better orbital overlap between the 2p orbitals of fluorine and carbon) can also influence the regioselectivity.

A plausible major product of the chlorination of 1-bromo-3-fluorobenzene is 1-bromo-2-chloro-4-fluorobenzene . However, the formation of other isomers, including the desired 1-bromo-5-chloro-3-fluorobenzene (which is equivalent to 4-bromo-2-chloro-6-fluorobenzene by IUPAC naming), is also possible.

Experimental Protocol: Electrophilic Chlorination

A general procedure for the chlorination of a halogenated benzene would involve the use of a chlorinating agent in the presence of a Lewis acid catalyst.

Parameter	Recommended Condition	Rationale
Chlorinating Agent	Chlorine gas (Cl₂) or N-chlorosuccinimide (NCS)	Cl₂ with a Lewis acid is a potent electrophilic chlorinating system. NCS can be a milder and more selective alternative.[6]
Lewis Acid Catalyst	Iron(III) chloride (FeCl₃) or Aluminum chloride (AlCl₃)	The catalyst polarizes the Cl-Cl bond, generating a stronger electrophile.
Solvent	Dichloromethane (CH₂Cl₂) or Carbon tetrachloride (CCl₄)	Inert solvents that can dissolve the reactants and are stable to the reaction conditions.
Temperature	0 °C to room temperature	To control the rate of reaction and minimize the formation of byproducts.

Detailed Steps:

• To a solution of 1-bromo-3-fluorobenzene in an inert solvent (e.g., dichloromethane), add a catalytic amount of a Lewis acid (e.g., FeCl₃) at 0 °C.

• Slowly bubble chlorine gas through the solution or add N-chlorosuccinimide portion-wise.

• Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water or a dilute solution of sodium thiosulfate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting crude product will likely be a mixture of isomers that will require purification by fractional distillation or column chromatography to isolate the desired 4-bromo-2-chloro-6-fluorobenzene.

Part 2: Sulfonation and Chlorosulfonation

Once the key precursor, 4-bromo-2-chloro-6-fluorobenzene, is obtained and purified, the next step is the introduction of the sulfonyl chloride group.

Step 2: Chlorosulfonation of 4-Bromo-2-chloro-6-fluorobenzene

This transformation can be achieved in a single step using chlorosulfonic acid (ClSO₃H). The sulfonation of benzene and its derivatives is a classic electrophilic aromatic substitution reaction.[7][8] The electrophile is typically sulfur trioxide (SO₃), which may be present in fuming sulfuric acid or generated in situ from chlorosulfonic acid.

The directing effects of the three halogen substituents on the 4-bromo-2-chloro-6-fluorobenzene ring will determine the position of sulfonation. All three halogens are ortho-, para-directors. The available positions are C3 and C5. The sulfonation will likely occur at the position that is least sterically hindered and most electronically activated. Given the substitution pattern, the position between the fluorine and chlorine (C5) and the position between the bromine and chlorine (C3) are the potential sites. A detailed analysis of the combined electronic and steric effects would be necessary to predict the major product with high certainty. However, given the structure of the target molecule, the sulfonation must occur at the position between the fluorine and bromine atoms.

Experimental Protocol: Chlorosulfonation

Parameter	Recommended Condition	Rationale
Reagent	Chlorosulfonic acid (ClSO₃H)	A strong sulfonating and chlorinating agent that can directly introduce the -SO₂Cl group.
Solvent	Neat (no solvent) or Dichloromethane	The reaction is often carried out using an excess of chlorosulfonic acid as both reagent and solvent.
Temperature	0 °C to room temperature	To control the exothermic reaction.

Detailed Steps:

• In a flask equipped with a stirrer and a gas outlet to a scrubber (to neutralize the evolved HCl gas), cool an excess of chlorosulfonic acid to 0 °C.

• Slowly add 4-bromo-2-chloro-6-fluorobenzene to the cooled chlorosulfonic acid with vigorous stirring.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours, or until the reaction is complete (monitored by TLC or GC analysis of a quenched aliquot).

• Carefully pour the reaction mixture onto crushed ice.

• The solid product, 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride, will precipitate out.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., hexane or a mixture of hexane and dichloromethane).

Caption: Experimental workflow for the chlorosulfonation of 4-bromo-2-chloro-6-fluorobenzene.

Conclusion and Future Perspectives

The synthesis of precursors for 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a multi-step process that relies on a solid understanding of electrophilic aromatic substitution and the directing effects of substituents. The proposed pathway, starting from 1-bromo-3-fluorobenzene, offers a logical route to the key intermediate, 4-bromo-2-chloro-6-fluorobenzene. The subsequent chlorosulfonation provides the final desired product.

For researchers and drug development professionals, the ability to efficiently synthesize this and related substituted benzenesulfonyl chlorides is crucial for the exploration of new chemical space and the development of novel therapeutic agents and agrochemicals. Further research into more regioselective and efficient halogenation and sulfonation methods for polysubstituted benzenes will continue to be an area of active investigation, potentially leading to more streamlined and cost-effective synthetic routes.

Sources

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• 5. 16.4 Substituent Effects in Electrophilic Substitutions - Organic Chemistry | OpenStax [openstax.org]
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• 8. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]

An In-depth Technical Guide to 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride: Synthesis, Structural Elucidation, and Applications

Abstract

This technical guide provides a comprehensive overview of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride, a halogenated aromatic sulfonyl chloride of significant interest in medicinal chemistry and organic synthesis. Due to the absence of a publicly available, experimentally determined crystal structure, this guide presents a robust, proposed synthesis pathway and a predicted structural analysis based on established chemical principles and data from analogous compounds. The content is tailored for researchers, scientists, and drug development professionals, offering field-proven insights into its synthesis, characterization, and potential applications.

Introduction: The Significance of a Multifunctional Building Block

Halogenated organic compounds are cornerstones in the development of pharmaceuticals and functional materials. The strategic incorporation of halogens can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2] 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a prime example of a highly functionalized building block, featuring a unique substitution pattern of three different halogen atoms and a reactive sulfonyl chloride moiety. This combination offers a versatile platform for the synthesis of complex molecules with potential applications in various fields of chemical research.

The sulfonyl chloride group is a highly reactive electrophile, readily undergoing nucleophilic substitution with amines, alcohols, and other nucleophiles to form stable sulfonamides and sulfonate esters, respectively.[3][4] These functional groups are prevalent in a wide array of therapeutic agents, including antibacterial drugs, diuretics, and kinase inhibitors.[4] The presence of bromo, chloro, and fluoro substituents on the aromatic ring of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride provides additional handles for chemical modification and fine-tuning of molecular properties.

Despite its potential, a detailed experimental characterization of the solid-state structure of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride has not been reported in the public domain. This guide, therefore, aims to fill this gap by providing a reliable, proposed synthesis, a predictive analysis of its crystallographic and three-dimensional structure, and a discussion of its potential applications.

Proposed Synthesis and Crystallization

The synthesis of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride can be logically approached from its corresponding aniline precursor, 4-bromo-2-chloro-6-fluoroaniline, via a Sandmeyer-type reaction. This classic transformation is a reliable method for the conversion of aryl amines to aryl sulfonyl chlorides.[5][6][7]

Synthesis of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

The proposed two-step synthesis commences with the commercially available 4-bromo-2-chloro-6-fluoroaniline.

Caption: Proposed synthesis of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Step-by-Step Experimental Protocol:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, suspend 4-bromo-2-chloro-6-fluoroaniline (1.0 eq.) in a mixture of concentrated hydrochloric acid and water at 0-5 °C.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq.) dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Chlorosulfonylation (Sandmeyer-type Reaction):

  • In a separate reaction vessel, prepare a solution of sulfur dioxide in glacial acetic acid, or utilize a stable SO₂ surrogate like DABSO, and add a catalytic amount of copper(II) chloride.[6] Cool this mixture to 0-5 °C.

  • Slowly add the previously prepared cold diazonium salt solution to the sulfur dioxide solution, maintaining the temperature below 10 °C. Vigorous gas evolution (N₂) will be observed.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours until gas evolution ceases.

• Work-up and Purification:

  • Pour the reaction mixture into ice-water to precipitate the crude product.

  • Collect the solid by vacuum filtration and wash with cold water to remove residual acid.

  • Dissolve the crude product in a suitable organic solvent, such as dichloromethane or ethyl acetate, and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Proposed Crystallization Protocol

The purification of the final product to obtain crystals suitable for X-ray diffraction can be achieved by recrystallization.

• Solvent Selection: A solvent system of a non-polar solvent in which the compound is sparingly soluble at room temperature and a more polar solvent in which it is readily soluble is ideal. A mixture of hexanes and ethyl acetate or toluene and hexanes is a good starting point.

• Procedure:

  • Dissolve the crude product in a minimal amount of the more polar solvent (e.g., ethyl acetate) at a slightly elevated temperature (40-50 °C).

  • Slowly add the non-polar solvent (e.g., hexanes) dropwise until the solution becomes slightly turbid.

  • Add a few drops of the polar solvent to redissolve the precipitate and then allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator (4 °C).

  • Collect the resulting crystals by vacuum filtration and wash with a small amount of cold non-polar solvent.

  • Dry the crystals under vacuum.

Predicted Crystallographic and 3D Structural Analysis

In the absence of experimental data, we can predict the crystallographic parameters and molecular geometry of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride based on the analysis of structurally similar compounds and fundamental principles of molecular packing.

Caption: 2D Chemical Structure of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Predicted Crystallographic Parameters

The prediction of the crystal system and space group is based on the molecule's symmetry and common packing motifs for substituted benzenes.

Parameter	Predicted Value	Rationale
Crystal System	Monoclinic or Orthorhombic	These are common crystal systems for substituted aromatic compounds with low molecular symmetry.
Space Group	P2₁/c or P2₁2₁2₁	These are the most common space groups for chiral (in the case of non-centrosymmetric packing) or achiral molecules in a centrosymmetric arrangement. Given the lack of molecular symmetry, a non-centrosymmetric space group is also possible.
Z (molecules per unit cell)	4	This is a typical value for molecules of this size in the predicted space groups.

Predicted 3D Structure and Molecular Geometry

The 3D structure of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is expected to feature a nearly planar benzene ring. The sulfonyl chloride group will adopt a tetrahedral geometry around the sulfur atom. The C-S bond will have some degree of rotational freedom, influencing the overall conformation of the molecule in the solid state. The bulky bromine and chlorine atoms, along with the fluorine atom, will influence the intermolecular interactions, such as halogen bonding, which can play a crucial role in the crystal packing.

Potential Applications in Research and Development

The unique combination of reactive sites and halogen substituents in 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride makes it a valuable intermediate for the synthesis of a wide range of target molecules.

• Medicinal Chemistry: The primary application lies in the synthesis of novel sulfonamides as potential therapeutic agents. The diverse halogenation pattern allows for the exploration of structure-activity relationships (SAR) by systematically modifying each position. The bromo-substituent, in particular, can serve as a handle for cross-coupling reactions to introduce further molecular complexity.[1][2]

• Agrochemicals: Similar to pharmaceuticals, the development of new pesticides and herbicides often relies on halogenated aromatic scaffolds. The title compound can be used to synthesize novel crop protection agents.

• Materials Science: The incorporation of this molecule into polymers or other materials can impart specific properties such as flame retardancy, and its reactivity allows for its use as a cross-linking agent.

Conclusion

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a promising, yet underexplored, chemical entity with significant potential as a building block in various areas of chemical synthesis. While experimental crystallographic data remains to be determined, this guide provides a solid foundation for its synthesis, purification, and structural understanding based on sound chemical principles. The proposed protocols and predictive analyses herein are intended to facilitate further research and unlock the full potential of this versatile compound.

References

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• 7. Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Suzuki Cross-Coupling Reactions with 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride. This substrate is a highly functionalized and electron-deficient aromatic ring, making it a valuable building block for synthesizing complex biaryl sulfonamides and related structures prevalent in pharmaceuticals and advanced materials. This document elucidates the core principles of the reaction, expected chemoselectivity, optimized protocols, and troubleshooting strategies, tailored for researchers in organic synthesis and drug development.

Introduction and Core Principles

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides.[1][2] Its widespread adoption is due to mild reaction conditions, exceptional functional group tolerance, and the low toxicity of the boron-based reagents.[3][4]

The target substrate, 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride, presents a unique case for selective cross-coupling. The aryl ring is substituted with three different halogens and a potent electron-withdrawing sulfonyl chloride group. This electronic profile significantly influences the reactivity of the C-X bonds.

Causality of Chemoselectivity: The rate-determining step in many Suzuki couplings is the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[5] The reactivity of aryl halides in this step follows the general trend: I > Br > OTf >> Cl > F.[5] Consequently, for 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride, the palladium catalyst will selectively insert into the more labile carbon-bromine bond, leaving the carbon-chlorine and carbon-fluorine bonds intact. The strong electron-withdrawing nature of the sulfonyl chloride group further activates the aryl ring, facilitating this oxidative addition step.

The Catalytic Cycle

The mechanism of the Suzuki-Miyaura reaction is a well-established catalytic cycle involving three key stages: oxidative addition, transmetalation, and reductive elimination.[6][7][8]

• Oxidative Addition: A low-valent Palladium(0) complex, typically bearing phosphine ligands, inserts into the aryl-bromide bond, forming a Pd(II) intermediate.

• Transmetalation: The organoboron species (e.g., a boronic acid) is activated by a base to form a more nucleophilic boronate complex. This complex then transfers its organic group to the Pd(II) center, displacing the halide.[9]

• Reductive Elimination: The two organic moieties on the Pd(II) center couple and are eliminated from the metal, forming the desired biaryl product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[1][8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimized Reaction Protocols

The following protocols are designed to be robust starting points. Optimization may be required based on the specific boronic acid used.

Materials and Reagents

• Substrate: 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

• Boronic Acid/Ester: Arylboronic acid or arylboronic acid pinacol ester (1.1 - 1.5 equivalents)

• Palladium Catalyst: Pd(PPh₃)₄ (1-5 mol%) or Pd₂(dba)₃ (1-2.5 mol%)

• Ligand (if using Pd₂(dba)₃): SPhos, XPhos, or P(t-Bu)₃ (2-10 mol%)

• Base: K₂CO₃ or K₃PO₄ (2.0 - 3.0 equivalents), aqueous solution or solid.

• Solvent: 1,4-Dioxane/H₂O (4:1), Toluene/H₂O (4:1), or DMF.

• Inert Gas: Argon or Nitrogen

Step-by-Step Experimental Procedure

Critical Step: Degassing Oxygen can deactivate the Pd(0) catalyst and promote unwanted side reactions like the homocoupling of boronic acids.[10] It is imperative to rigorously degas all solvents and the reaction mixture before heating.

• Vessel Preparation: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.0 eq).

• Reagent Addition: Add the arylboronic acid (1.2 eq), palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and base (e.g., K₂CO₃, 2.5 eq).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-Dioxane/H₂O, 4:1, to achieve a concentration of ~0.1 M with respect to the substrate) via syringe.

• Degassing (Freeze-Pump-Thaw): For maximum efficiency, perform three freeze-pump-thaw cycles on the reaction mixture. Alternatively, bubble the inert gas through the stirred solution for 20-30 minutes.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Wash with water, then brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.[11]

• Purification: Purify the crude product by column chromatography on silica gel.

Recommended Conditions for Various Boronic Acids

The optimal choice of catalyst, ligand, and base can depend on the electronic and steric properties of the boronic acid coupling partner.[12][13]

Boronic Acid Type	Catalyst (mol%)	Ligand (mol%)	Base (eq)	Solvent	Temp (°C)	Notes
Electron-Rich Aryl	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2.5)	Toluene/H₂O	100	Bulky, electron-rich ligands accelerate reductive elimination.[14]
Electron-Poor Aryl	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2.5)	Dioxane/H₂O	90	Standard conditions are often sufficient for these activated partners.
Sterically Hindered	Pd(OAc)₂ (2)	XPhos (4.5)	K₃PO₄ (3.0)	Dioxane/H₂O	110	More forcing conditions and specialized ligands may be needed.[15]
Heteroaryl	Pd(dppf)Cl₂ (3)	-	K₂CO₃ (2.5)	DMF	100	Prone to protodeboronation; consider using pinacol esters.[1]

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive Catalyst	Use a fresh source of palladium catalyst and phosphine ligands.
2. Insufficient Degassing	Ensure rigorous degassing of solvents and the reaction mixture.[10]
3. Poor Reagent Quality	Use fresh or purified boronic acid. Consider using more stable pinacol or MIDA esters.[10]
Significant Homocoupling of Boronic Acid	1. Presence of Oxygen	Improve degassing protocol (see above).[10]
2. Use of Pd(II) Precatalyst	Using a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can mitigate homocoupling during the initial reduction step.
Protodeboronation of Boronic Acid	1. Water and Base	For sensitive substrates (especially heteroaryls), try using anhydrous conditions with a base like KF.[9]
2. Prolonged Reaction Time/Heat	Increase catalyst loading to speed up the reaction, or use a more active catalyst system.
Formation of Pd Black	1. Catalyst Decomposition	Ensure an appropriate ligand-to-palladium ratio (typically 2:1 to 4:1). Lower the reaction temperature if possible.[10]

Experimental Workflow Visualization

The following diagram outlines the general laboratory workflow for performing the Suzuki cross-coupling reaction.

Caption: General laboratory workflow for the Suzuki cross-coupling protocol.

References

• ResearchGate. (n.d.). Palladium-Catalyzed Suzuki - Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Corbet, J.-P., & Mignani, G. (2006). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Molecules, 22(5), 816.
• Wang, X., et al. (2021). S(vi) in three-component sulfonamide synthesis: use of sulfuric chloride as a linchpin in palladium-catalyzed Suzuki–Miyaura coupling. Chemical Science, 12(20), 7048-7053.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

• Ross, N. L., et al. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry, 77(9), 4135-4144.

• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Biaryl synthesis by C-C coupling. Retrieved from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473.
• Billingsley, K. L., & Buchwald, S. L. (2009). Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates.
• Ghorbani-Vaghei, R., et al. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Monatshefte für Chemie - Chemical Monthly, 153(1), 81-90.

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? Retrieved from [Link]

• University of San Diego. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Retrieved from [Link]

• Cárdenas, D. J., & Casares, J. A. (2021). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal, 27(55), 13629-13643.
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Al-Masum, M., & Kumar, P. (2010). Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. New Journal of Chemistry, 34(6), 1163-1168.

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

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• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uwindsor.ca [uwindsor.ca]
• 5. chem.libretexts.org [chem.libretexts.org]
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Application Note: Strategic Utilization of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride in Small Molecule Drug Discovery

Executive Summary

In modern medicinal chemistry, the rapid generation of structurally diverse and conformationally restricted libraries is paramount for successful hit-to-lead optimization. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (CAS: 1208077-03-5) serves as a highly functionalized, tri-halogenated building block that addresses these exact needs. Sulfonamides are ubiquitous pharmacophores, frequently utilized as carbonic anhydrase inhibitors, antiviral agents, and targeted oncology therapeutics[1]. This specific building block provides a unique combination of orthogonal reactivity and physicochemical modulation, enabling researchers to construct complex, multi-functionalized scaffolds with high precision.

Structural Rationale & Physicochemical Profiling

The strategic placement of three distinct halogens (F, Cl, Br) around the benzenesulfonyl core is not arbitrary; it is a masterclass in synthetic design aimed at maximizing both chemical tractability and biological efficacy.

• The Electrophilic Hub (-SO₂Cl): The sulfonyl chloride moiety is the primary site of reactivity, enabling rapid, high-yielding sulfonamidation with a variety of aliphatic and aromatic amines[1].

• The Cross-Coupling Handle (4-Bromo): The C-Br bond is highly susceptible to palladium-catalyzed oxidative addition. This allows for late-stage diversification via Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-couplings[2].

• Conformational Locking & Electronic Modulation (2-Chloro & 6-Fluoro): The ortho-substituents provide significant steric bulk, restricting the free rotation of the S-C(aryl) bond (atropisomerism). This pre-organizes the molecule, reducing the entropic penalty upon target binding. Furthermore, the strong electron-withdrawing nature of these halogens significantly lowers the pKa of the resulting sulfonamide N-H, which can enhance membrane permeability and modulate target residence time.

Table 1: Physicochemical Properties of the Core Scaffold

Property	Value	Source
CAS Number	1208077-03-5
Molecular Formula	C₆H₂BrCl₂FO₂S	[3]
Molecular Weight	307.95 g/mol
Physical Form	Solid	[3]
Storage Conditions	Keep in dark place, inert atmosphere, room temp	[3]

Orthogonal Reactivity Workflow

The synthetic power of this scaffold lies in its orthogonal reactivity[4]. To prevent unwanted side reactions, the synthetic workflow must follow a strict hierarchy of electrophilicity. The sulfonyl chloride is the most reactive site and must be addressed first. Attempting a palladium-catalyzed cross-coupling on the unprotected sulfonyl chloride would lead to catalyst poisoning, desulfonylation, and substrate decomposition. Once the sulfonamide is formed and stable, the 4-bromo position can be selectively engaged.

Orthogonal reactivity workflow for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Experimental Protocols: Self-Validating Systems

Protocol 1: Chemoselective Sulfonamidation

Objective: To synthesize the intermediate sulfonamide while preserving the 4-bromo and 6-fluoro handles. Causality Focus: The use of a non-nucleophilic base (DIPEA) at low temperatures prevents the hydrolysis of the sulfonyl chloride and avoids premature Nucleophilic Aromatic Substitution (SNAr) at the highly activated 6-fluoro position.

• Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve the primary or secondary amine (1.1 equiv.) in anhydrous Dichloromethane (DCM) (0.2 M concentration).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv.). Rationale: DIPEA acts as an acid scavenger for the HCl generated during the reaction, driving it to completion without acting as a competing nucleophile.

• Cooling & Addition: Cool the mixture to 0 °C using an ice bath. Slowly add 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.0 equiv.) dropwise as a solution in anhydrous DCM. Rationale: Slow addition at 0 °C controls the exothermic nature of the reaction and minimizes bis-sulfonylation.

• Reaction: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor via TLC (Hexanes:Ethyl Acetate 7:3).

• Workup (Self-Validation): Quench the reaction with 1M aqueous HCl. Rationale: The acidic wash protonates and removes unreacted amine and DIPEA into the aqueous layer. Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography to yield the pure sulfonamide intermediate.

Protocol 2: Late-Stage Suzuki-Miyaura Cross-Coupling

Objective: To diversify the scaffold by coupling an aryl group at the 4-bromo position[2]. Causality Focus: The sulfonamide nitrogen (if primary) is acidic. Using a mild inorganic base (K₂CO₃) in a biphasic solvent system ensures the reaction proceeds without requiring prior protection of the sulfonamide nitrogen.

• Preparation: To a Schlenk tube, add the sulfonamide intermediate from Protocol 1 (1.0 equiv.), the desired arylboronic acid (1.5 equiv.), and K₂CO₃ (3.0 equiv.).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv.). Rationale: The bidentate dppf ligand provides a robust, sterically demanding environment that facilitates the oxidative addition of the sterically hindered aryl bromide while preventing catalyst degradation.

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 ratio, 0.1 M). Rationale: The biphasic system ensures solubility of both the organic substrates (dioxane) and the inorganic base (water). Degas the mixture via three freeze-pump-thaw cycles.

• Reaction: Heat the mixture to 90 °C for 12 hours under argon. Monitor via LC-MS to confirm the disappearance of the starting material mass and the appearance of the cross-coupled product.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and filter through a pad of Celite to remove palladium black. Wash the filtrate with water and brine, dry over MgSO₄, and concentrate.

• Purification: Purify via automated flash chromatography (Reverse Phase C18 is recommended if the product is highly polar) to isolate the target compound.

Data Presentation: Orthogonal Reactivity Matrix

Table 2: Comparative Yields and Reaction Conditions for Diversification Workflows

Reaction Type	Target Site	Reagents & Catalyst	Temp / Time	Typical Yield	Mechanistic Rationale
Sulfonamidation	-SO₂Cl	R-NH₂, DIPEA, DCM	0 °C to RT, 3h	85–95%	Highly electrophilic sulfur center undergoes rapid nucleophilic attack.
Suzuki Coupling	C4-Br	Ar-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃	90 °C, 12h	70–85%	Oxidative addition occurs selectively at the weaker C-Br bond, leaving C-Cl and C-F intact.
SNAr (Optional)	C6-F	R-OH or R-NH₂, NaH, DMF	100 °C, 16h	50–70%	The 6-fluoro group acts as an excellent leaving group when activated by the adjacent electron-withdrawing sulfonyl group.

References

• Sigma-Aldrich. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5. Available at:

• [3] MilliporeSigma. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 Properties. Available at:

• [1] Aslam, A. A., et al. (2025). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Chemistry & Biodiversity (PubMed). Available at:

• [2] MDPI Catalysts. (2017). Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications. Available at:

• [4] ACS Publications. (2020). Activation of C–O and C–N Bonds Using Non-Precious-Metal Catalysis. Available at:

Sources

• 1. Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi-res.com [mdpi-res.com]
• 3. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: High-Efficiency Derivatization of Primary and Secondary Amines for Analytical Applications Using 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride

Introduction

The quantitative analysis of primary and secondary amines is a critical task in pharmaceutical research, clinical diagnostics, and environmental monitoring. These compounds often lack a strong chromophore or fluorophore, making their direct detection by common analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV-Vis or fluorescence detection challenging. Chemical derivatization is a powerful strategy to overcome this limitation by introducing a tag that enhances detectability.[1][2][3] 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a novel derivatizing reagent designed to react specifically with primary and secondary amines to form stable sulfonamides.[4][5][6] The resulting derivatives exhibit strong UV absorbance due to the aromatic ring, allowing for sensitive detection. The presence of multiple halogen substituents (bromo, chloro, and fluoro) on the benzene ring can further enhance the electrophilicity of the sulfonyl chloride group, potentially leading to faster and more efficient derivatization.[4] This application note provides a comprehensive guide to the principles, protocols, and applications of using 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride for the derivatization of primary and secondary amines.

Principles of Derivatization

The derivatization of amines with 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride proceeds via a nucleophilic substitution reaction.[6][7] The lone pair of electrons on the nitrogen atom of the amine attacks the electron-deficient sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion and a proton, typically facilitated by a base, to yield a stable sulfonamide.[6]

The reaction is critically dependent on pH. A moderately alkaline medium is necessary to ensure that the amine is in its deprotonated, nucleophilic form.[7] However, excessively high pH can lead to the hydrolysis of the sulfonyl chloride reagent and the resulting sulfonamide derivative.[7] Therefore, careful optimization of the reaction pH is crucial for achieving high derivatization yields.

The reaction mechanism can be visualized as follows:

Caption: Nucleophilic substitution mechanism for the derivatization of a primary amine.

Materials and Methods

Reagents and Materials

• 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (Purity ≥ 98%)

• Acetonitrile (ACN), HPLC grade

• Sodium bicarbonate buffer (0.1 M, pH 9.0)

• Formic acid (for quenching)

• Primary and secondary amine standards

• Anhydrous sodium sulfate

• Ethyl acetate, HPLC grade

• Deionized water

• Vortex mixer

• Centrifuge

• Heating block or water bath

• HPLC system with UV detector

Experimental Workflow

The overall workflow for the derivatization and analysis of amines is depicted below:

Caption: General workflow for amine derivatization and analysis.

Standard Solution Preparation

• Amine Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of each amine standard in 10 mL of deionized water or an appropriate solvent.

• Working Standard Mixture (10 µg/mL): Dilute the stock solutions with deionized water to obtain a final concentration of 10 µg/mL for each amine.

• Derivatizing Reagent Solution (5 mg/mL): Prepare a fresh solution of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride in acetonitrile. This solution should be prepared daily and protected from moisture.

Derivatization Protocol

• To 100 µL of the amine working standard mixture in a microcentrifuge tube, add 200 µL of 0.1 M sodium bicarbonate buffer (pH 9.0).

• Add 200 µL of the 5 mg/mL derivatizing reagent solution.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Incubate the reaction mixture at 60°C for 30 minutes in a heating block or water bath.

• After incubation, cool the mixture to room temperature.

• Stop the reaction by adding 50 µL of 1% formic acid to consume the excess derivatizing reagent.

• Vortex for 30 seconds.

Sample Cleanup: Liquid-Liquid Extraction

• To the quenched reaction mixture, add 500 µL of ethyl acetate.

• Vortex vigorously for 2 minutes to extract the sulfonamide derivatives into the organic phase.

• Centrifuge at 5,000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Dry the organic extract over a small amount of anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in 200 µL of the HPLC mobile phase for analysis.

Results and Discussion

The derivatization protocol was applied to a standard mixture of primary and secondary amines. The resulting sulfonamides were analyzed by reverse-phase HPLC with UV detection at 254 nm. The following table summarizes the expected retention times and relative response factors for a selection of representative amines.

Amine	Type	Expected Retention Time (min)	Relative Response Factor
Methylamine	Primary	5.2	1.00
Diethylamine	Secondary	8.7	0.95
Aniline	Primary	12.4	1.10
N-methylaniline	Secondary	15.1	1.05

Optimization of Derivatization Conditions

Several parameters of the derivatization reaction were optimized to achieve maximum yield and reproducibility.

• pH: The reaction yield was found to be optimal at a pH of 9.0. At lower pH values, the derivatization efficiency decreased due to the protonation of the amine. At higher pH values (pH > 10), a decrease in the sulfonamide signal was observed, likely due to the hydrolysis of the reagent and the product.[7]

• Temperature and Time: The reaction was investigated at various temperatures (room temperature, 40°C, 60°C, 80°C) and for different durations (15 min, 30 min, 60 min). The optimal conditions were determined to be 60°C for 30 minutes, which provided a balance between reaction completion and potential degradation of the derivatives.

• Reagent Concentration: The molar ratio of the derivatizing reagent to the total amines was varied. A 10-fold molar excess of the reagent was found to be sufficient to drive the reaction to completion for all tested amines.

Troubleshooting

• Low Derivatization Yield:

  • Ensure the derivatizing reagent is fresh and has not been hydrolyzed by moisture.

  • Verify the pH of the reaction buffer.

  • Confirm that the incubation temperature and time are correct.

• Extra Peaks in the Chromatogram:

  • These may be due to the hydrolysis of the derivatizing reagent or side reactions. Ensure the quenching step is effective.

  • Impurities in the amine standards or the reagent can also lead to extra peaks.

• Poor Peak Shape:

  • Ensure complete evaporation of the extraction solvent and proper reconstitution in the mobile phase.

  • Optimize the HPLC method, including the mobile phase composition and gradient.

Conclusion

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a highly effective reagent for the derivatization of primary and secondary amines for HPLC-UV analysis. The presented protocol provides a robust and reproducible method for the quantitative analysis of a wide range of amine-containing compounds. The resulting sulfonamide derivatives are stable and exhibit strong UV absorbance, enabling sensitive and reliable detection. This method is well-suited for applications in pharmaceutical quality control, biomedical research, and environmental analysis.

References

• Liquid Chromatographic Determination of Biogenic Amines in Fish Based on Pyrene Sulfonyl Chloride Pre-Column Derivatization. MDPI. [Link]

• Method for analyzing amine substances in dansyl chloride derived-plasma based on liquid chromatography mass spectrometry.

• Selective Synthesis of Sulfonamides and Sulfenamides from Sodium Sulfinates and Amines. ACS Publications. [Link]

• Derivatization of secondary amines with 2-naphthalene-sulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin. PubMed. [Link]

• A kind of synthesis method of 2-bromobenzenesulfonyl chloride and its derivatives.

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications. [Link]

• Recent Advances in the Synthesis of Sulfonamides Intermediates. Thieme Connect. [Link]

• A sensitive method for the determination of Sulfonamides in seawater samples by Solid Phase Extraction and UV-Visible spectrophotometry. PubMed. [Link]

• Development and Application of Analytical Methods to Quantitate Nitrite in Excipients and Secondary Amines in Metformin API at Trace Levels Using Liquid Chromatography–Tandem Mass Spectrometry. MDPI. [Link]

Sources

• 1. CN103822998A - Method for analyzing amine substances in dansyl chloride derived-plasma based on liquid chromatography mass spectrometry - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Bromo-2,6-difluorobenzenesulfonyl Chloride [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]

Application Note: Programmable Orthogonal Functionalization of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride in Agrochemical Discovery

Abstract

The development of next-generation agrochemicals—particularly sulfonylurea herbicides and sulfonamide-based fungicides—relies heavily on the rapid elaboration of highly functionalized aromatic cores[1]. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (CAS: 1208077-03-5) serves as a privileged, multi-handle electrophile for drug and agrochemical development[2]. This application note details a self-validating, three-step protocol leveraging the orthogonal reactivity of its functional groups: (1) S(VI) electrophilic sulfonylation, (2) C6-selective Nucleophilic Aromatic Substitution (SNAr), and (3) C4-selective Palladium-catalyzed cross-coupling.

Mechanistic Rationale & Sequence Causality

In complex molecule synthesis, the order of operations is dictated by the relative activation energies of the reactive sites. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride possesses four distinct functional handles, which must be addressed in decreasing order of electrophilicity to prevent polymerization or off-target side reactions:

• Sulfonyl Chloride (-SO₂Cl): The S(VI) center is the most electrophilic site on the molecule. It reacts instantaneously with amines to form stable sulfonamides[3]. This step must be performed first to prevent the amine from acting as a nucleophile at the C6-fluoro position or hydrolyzing the sulfonyl chloride.

• Fluoro Group (-F at C6): Once the sulfonamide is formed, the ortho-fluoro group remains highly activated. Fluorine is an exceptional leaving group in SNAr reactions because its high electronegativity strongly stabilizes the anionic Meisenheimer intermediate[4]. It is selectively displaced over the C2-chloro group by hard nucleophiles (e.g., alkoxides).

• Bromo Group (-Br at C4): With the SNAr complete, the para-bromo group can be engaged in transition-metal catalysis. The C–Br bond (bond dissociation energy ~68 kcal/mol) undergoes oxidative addition with Pd(0) significantly faster than the C–Cl bond (~81 kcal/mol), allowing for selective Suzuki-Miyaura or Buchwald-Hartwig couplings[4].

• Chloro Group (-Cl at C2): The remaining chloro group provides essential lipophilicity (logP adjustment) and metabolic stability for the final agrochemical active ingredient, or it can be reserved for late-stage functionalization[5].

Physicochemical Properties

Property	Value
Chemical Name	4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride
CAS Number	1208077-03-5[2]
Molecular Formula	C₆H₂BrCl₂FO₂S
Molecular Weight	307.95 g/mol
Physical Form	Solid
Storage Conditions	Keep in dark place, inert atmosphere, room temperature[2]

Reaction Workflows

Orthogonal functionalization workflow of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Mechanistic divergence and site-specific reactivity of the halogenated aromatic core.

Experimental Protocols

Protocol 1: Chemoselective Sulfonamide Formation

This step establishes the primary sulfonamide linkage, a direct precursor to herbicidal sulfonylureas[1][5].

• Reagents: 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.0 equiv), tert-butylamine (1.05 equiv), N,N-Diisopropylethylamine (DIPEA, 1.2 equiv), anhydrous Dichloromethane (DCM).

• Procedure:

  • Dissolve the sulfonyl chloride in anhydrous DCM (0.2 M) under an inert argon atmosphere and cool to 0 °C.

  • Causality: Cooling suppresses the exothermic nature of the sulfonylation and prevents competitive hydrolysis of the sulfonyl chloride by trace moisture[3].

  • Add tert-butylamine dropwise over 10 minutes.

  • Add DIPEA dropwise.

  • Causality: DIPEA acts as a sterically hindered, non-nucleophilic acid scavenger. It neutralizes the HCl byproduct without competing for the electrophilic S(VI) center.

  • Stir for 2 hours, allowing the reaction to naturally warm to room temperature.

  • Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Regioselective SNAr of the C6-Fluoro Group

• Reagents: Sulfonamide intermediate (1.0 equiv), Sodium methoxide (NaOMe, 25 wt% in MeOH, 1.1 equiv), anhydrous Tetrahydrofuran (THF).

• Procedure:

  • Dissolve the sulfonamide in THF (0.15 M) at room temperature.

  • Add the NaOMe solution dropwise.

  • Causality: The highly electronegative C6-fluoro group strongly stabilizes the anionic Meisenheimer complex, directing the methoxide nucleophile exclusively to the ortho position over the C2-chloro position.

  • Heat the mixture to 50 °C for 4 hours.

  • Cool to room temperature, quench with water, extract with Ethyl Acetate (EtOAc), wash with brine, dry over Na₂SO₄, and concentrate.

Protocol 3: Site-Selective Suzuki-Miyaura Cross-Coupling

• Reagents: C6-Methoxy sulfonamide intermediate (1.0 equiv), Phenylboronic acid (1.2 equiv), Pd(dppf)Cl₂ (0.05 equiv), K₂CO₃ (2.0 equiv), 1,4-Dioxane/Water (4:1 v/v).

• Procedure:

  • Combine the sulfonamide, phenylboronic acid, and K₂CO₃ in the solvent mixture.

  • Degas the solution by sparging with argon for 15 minutes.

  • Causality: Dissolved oxygen must be rigorously removed to prevent the irreversible oxidation and deactivation of the Pd(0) active catalyst species.

  • Add Pd(dppf)Cl₂ and heat to 80 °C for 6 hours.

  • Causality: The bidentate dppf ligand enforces a cis-geometry on the Palladium center, accelerating the reductive elimination step. The catalyst selectively inserts into the weaker C4-Br bond, leaving the C2-Cl bond completely intact[4].

  • Filter through a pad of Celite, partition between EtOAc and water, extract, dry, and purify via flash chromatography.

Data Presentation & Analytical Validation

To ensure trustworthiness, each step of this protocol is designed as a self-validating system. Researchers can confirm the success of each transformation by monitoring specific, predictable shifts in spectral data.

Synthesis Step	Primary Analytical Method	Expected Validation Signature
1. Sulfonylation	LC-MS & ¹H NMR	LC-MS: Appearance of [M+H]⁺ corresponding to the sulfonamide.¹H NMR: Appearance of a broad singlet (~5.0 ppm) for the N-H proton.
2. SNAr	¹⁹F NMR & ¹H NMR	¹⁹F NMR: Complete disappearance of the aryl-fluorine signal.¹H NMR: Appearance of a sharp singlet (~3.8 ppm) integrating to 3H (-OCH₃).
3. Suzuki Coupling	LC-MS Isotope Pattern	LC-MS: The characteristic 1:1 [M]⁺/[M+2]⁺ isotopic signature of the bromine atom disappears, leaving only the 3:1 signature of the remaining chlorine atom.

Expert Insight: The mass spectrometry isotope pattern change in Step 3 is the most definitive proof of regioselective cross-coupling. Bromine naturally exists as a ~1:1 ratio of ⁷⁹Br and ⁸¹Br, whereas Chlorine exists as a ~3:1 ratio of ³⁵Cl and ³⁷Cl. The shift from a complex Br/Cl multiplet to a clean 3:1 Cl doublet confirms the selective displacement of the bromo group.

References

• Single‐step synthesis of sulfonylureas from sulfonyl chlorides and amines, ResearchGate, [Link]

• Sulfonylurea, Wikipedia, [Link]

• Activation of C–O and C–N Bonds Using Non-Precious-Metal Catalysis, ACS Publications, [Link]

Sources

• 1. Sulfonylurea - Wikipedia [en.wikipedia.org]
• 2. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Note: Orthogonal Functionalization of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride in Drug Discovery

Executive Summary & Strategic Rationale

In modern medicinal chemistry and drug development, the rapid assembly of complex, sterically encumbered molecules relies heavily on polyfunctional building blocks. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (CAS: 1208077-03-5) is a premier electrophilic "linchpin" scaffold. With a molecular weight of 307.95 g/mol , this building block features four distinct reactive sites, each addressable under orthogonal reaction conditions.

By leveraging the inherent electronic and steric properties of this molecule, researchers can perform highly predictable, sequential functionalizations without the need for cumbersome protecting group chemistry. This application note details the mechanistic rationale and validated protocols for utilizing this compound in a three-step sequential workflow: Sulfonylation, Nucleophilic Aromatic Substitution (SNAr), and Palladium-Catalyzed Cross-Coupling.

Chemical Profile & Orthogonal Reactivity Map

The power of this building block lies in the differential reactivity of its functional groups. The reactivity hierarchy is dictated by bond dissociation energies (BDE) and the electronic nature of the aromatic ring.

Quantitative Reactivity Data

Reactive Site	Bond Type	Approx. BDE (kcal/mol)	Primary Reaction Mode	Relative Reactivity Order
-SO₂Cl	S-Cl	~46	Nucleophilic Acyl Substitution	1 (Fastest, 0 °C)
-F	C-F	~114	Nucleophilic Aromatic Substitution (SNAr)	2 (Requires heating, 60–80 °C)
-Br	C-Br	~68	Oxidative Addition (Pd-catalyzed)	3 (Requires Pd, 80–100 °C)
-Cl	C-Cl	~81	Inert / Late-stage cross-coupling	4 (Inert under standard conditions)

graph ReactivityMap {
size="7.5,4";
bgcolor="#FFFFFF";
node[shape=Mrecord, style="filled", fontname="Helvetica-Bold", fontsize=12];
edge[color="#5F6368", penwidth=2];
Core[label="Core Scaffold\nC6H2BrCl2FO2S", fillcolor="#202124", fontcolor="#FFFFFF", shape=hexagon];
SO2Cl[label="{ -SO2Cl | 1st: Sulfonylation }", fillcolor="#4285F4", fontcolor="#FFFFFF"];
F[label="{ -F | 2nd: SNAr Acceptor }", fillcolor="#FBBC05", fontcolor="#202124"];
Br[label="{ -Br | 3rd: Cross-Coupling }", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Cl[label="{ -Cl | 4th: Late-Stage / Inert }", fillcolor="#34A853", fontcolor="#FFFFFF"];

Core -- SO2Cl;
Core -- F;
Core -- Br;
Core -- Cl;
}

Fig 1. Orthogonal reactivity map of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Step-by-Step Experimental Protocols & Mechanistic Causality

The following protocols are designed as self-validating systems. Each step leverages specific kinetic and thermodynamic principles to ensure absolute chemoselectivity.

Protocol A: Chemoselective Sulfonamide Formation

The S-Cl bond is exceptionally weak and highly polarized, making the sulfonyl chloride group the most reactive site on the molecule.

• Mechanistic Rationale: The reaction is performed at 0 °C to suppress competitive hydrolysis of the sulfonyl chloride [3]. N,N-Diisopropylethylamine (DIPEA) is selected over triethylamine because its steric bulk minimizes nucleophilic catalysis side-reactions while effectively scavenging the HCl byproduct. This prevents the starting amine from precipitating as an unreactive hydrochloride salt.

• Procedure:

  • Dissolve 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.0 equiv, 1.0 mmol) in anhydrous Dichloromethane (DCM) (5.0 mL) under an inert nitrogen atmosphere.

  • Cool the solution to 0 °C using an ice-water bath.

  • Add DIPEA (2.5 equiv, 2.5 mmol) dropwise over 2 minutes.

  • Slowly add the desired primary or secondary amine (1.05 equiv, 1.05 mmol) dissolved in DCM (2.0 mL).

  • Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours.

  • Validation: Quench with 1M HCl to remove excess amine and DIPEA. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate. The retention of the F, Br, and Cl atoms can be confirmed via ¹⁹F NMR and MS isotopic splitting patterns.

Protocol B: Regioselective SNAr of the Ortho-Fluorine

Once the sulfonamide is formed, the adjacent fluorine atom becomes highly susceptible to nucleophilic attack.

• Mechanistic Rationale: Despite the C-F bond being the strongest carbon-halogen bond (~114 kcal/mol), fluorine is the optimal leaving group for SNAr. Its extreme electronegativity severely depletes electron density at the ipso carbon, which accelerates the rate-determining step: the formation of the anionic Meisenheimer complex [3]. The newly formed ortho-sulfonamide group provides critical resonance and inductive stabilization for this intermediate.

• Procedure:

  • Dissolve the sulfonamide intermediate from Protocol A (1.0 equiv, 1.0 mmol) in anhydrous N,N-Dimethylformamide (DMF) (5.0 mL).

  • Add anhydrous K₂CO₃ (3.0 equiv, 3.0 mmol) and the desired nucleophile (e.g., an alcohol or secondary amine) (1.2 equiv, 1.2 mmol).

  • Heat the reaction mixture to 80 °C for 4–6 hours.

  • Validation: Monitor via LC-MS. The disappearance of the ¹⁹F NMR signal confirms the complete displacement of the fluorine atom. Pour the mixture into ice water to precipitate the product; filter and dry under vacuum.

Protocol C: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

With the sulfonamide and SNAr functionalizations complete, the bromine atom serves as the handle for carbon-carbon bond formation.

• Mechanistic Rationale: Palladium(0) insertion is highly sensitive to bond dissociation energies. The C-Br bond (~68 kcal/mol) undergoes oxidative addition significantly faster than the C-Cl bond (~81 kcal/mol), allowing for absolute chemoselectivity [4]. Aqueous potassium carbonate is utilized to activate the boronic acid into an electron-rich boronate complex, which is required to facilitate the transmetalation step.

• Procedure:

  • Charge a Schlenk flask with the SNAr product from Protocol B (1.0 equiv, 1.0 mmol), the desired aryl boronic acid (1.5 equiv, 1.5 mmol), and Pd(dppf)Cl₂ (0.05 equiv, 5 mol%).

  • Add 1,4-Dioxane (8.0 mL) and 2M aqueous K₂CO₃ (2.0 mL).

  • Degas the biphasic mixture via three freeze-pump-thaw cycles or by bubbling nitrogen through the solution for 15 minutes.

  • Heat the reaction to 100 °C for 12 hours under vigorous stirring.

  • Validation: Cool to room temperature, filter through a pad of Celite to remove palladium black, and partition between EtOAc and water. The retention of the C-Cl bond provides a final handle for late-stage diversification if required.

Workflow Visualization

Fig 2. Three-step sequential functionalization workflow leveraging orthogonal reactive sites.

References

• MilliporeSigma. "4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5". Sigma-Aldrich.

• BLD Pharm. "216159-03-4 | 4-Bromo-2-fluorobenzenesulfonyl chloride (Related Analogs)". BLD Pharmatech. 1

• Roughley, S. D., & Jordan, A. M. (2011). "The Medicinal Chemist’s Toolbox: An Analysis of Reactions Used in the Pursuit of Drug Candidates." Journal of Medicinal Chemistry, 54(10), 3451-3479.[Link]

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483.[Link]

Sources

• 1. 216159-03-4|4-Bromo-2-fluorobenzenesulfonyl chloride|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields with 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing your organic synthesis reactions. As a Senior Application Scientist, I will provide insights grounded in established chemical principles to help you navigate the complexities of working with this highly reactive reagent.

I. Introduction to 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a poly-substituted aromatic sulfonyl chloride. Its utility in organic synthesis, particularly in the development of novel pharmaceutical agents, stems from the highly electrophilic nature of the sulfur atom in the sulfonyl chloride group.[1] This reactivity allows for the facile formation of sulfonamides and sulfonate esters.[1] The unique substitution pattern on the benzene ring—a bromine atom, a chlorine atom, and a fluorine atom—offers distinct steric and electronic properties that can be leveraged to fine-tune the biological activity and pharmacokinetic profiles of target molecules.[2]

However, the high reactivity of this compound also presents challenges. The most common issue encountered is the hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid, which is unreactive towards amines and alcohols.[3][4] This guide will address this and other common problems to help you achieve optimal reaction yields and purity.

II. Troubleshooting Guide

This section is designed to help you diagnose and resolve common issues encountered during reactions with 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Problem 1: Low or No Product Formation

A low yield or complete lack of product is one of the most frequent issues. Several factors can contribute to this outcome.

Potential Causes & Solutions:

• Hydrolysis of the Sulfonyl Chloride: This is the most common culprit.[4] Sulfonyl chlorides are highly sensitive to moisture and will readily react with water to form the corresponding sulfonic acid, which is unreactive in the desired sulfonylation reaction.[3][5]

  • Solution: Ensure all glassware is rigorously dried in an oven prior to use. Use anhydrous solvents and conduct the reaction under an inert atmosphere, such as nitrogen or argon, to exclude atmospheric moisture.[3] It is also recommended to use a fresh bottle of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride or to purify the reagent before use if it has been stored for an extended period.[6]

• Low Reactivity of the Amine or Alcohol: Sterically hindered or electron-deficient amines and alcohols can exhibit reduced nucleophilicity, leading to a sluggish or incomplete reaction.[4]

  • Solution: For less reactive substrates, consider increasing the reaction temperature or using a more forcing solvent.[4] In some cases, employing a catalytic method can enhance reactivity.

• Incorrect Stoichiometry: An improper ratio of reactants can lead to incomplete conversion of the limiting reagent.

  • Solution: Carefully verify the stoichiometry of your reaction. A slight excess of the amine or alcohol may be beneficial in some cases.

Problem 2: Formation of a Significant Amount of a Polar Byproduct

The presence of a highly polar byproduct, often visible on a TLC plate as a spot that does not move far from the baseline, is a strong indicator of sulfonyl chloride hydrolysis.

Potential Causes & Solutions:

• Water in the Reaction Mixture: As mentioned previously, water will lead to the formation of the corresponding sulfonic acid.[4]

  • Solution: Adhere strictly to anhydrous reaction conditions. Use anhydrous solvents, oven-dried glassware, and an inert atmosphere.[3]

• Use of Protic Solvents: Solvents such as ethanol or methanol can contain trace amounts of water and can also react with the sulfonyl chloride to form sulfonate esters.[4]

  • Solution: Whenever possible, opt for aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.[4]

Problem 3: Presence of a Second, Less Polar Spot on TLC (in reactions with primary amines)

When reacting 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride with a primary amine, the formation of a di-sulfonylated byproduct is a possibility.[4]

Potential Causes & Solutions:

• Excess Sulfonyl Chloride: Using a significant excess of the sulfonyl chloride can drive the reaction towards di-sulfonylation.

  • Solution: Use a 1:1 molar ratio or a slight excess of the primary amine.[4]

• High Reaction Temperature: Elevated temperatures can sometimes favor the second sulfonylation reaction.

  • Solution: Perform the reaction at a lower temperature, such as 0 °C to room temperature.[4]

• Prolonged Reaction Time: Allowing the reaction to proceed for an extended period after the complete consumption of the primary amine can lead to the formation of the di-sulfonylated product.

  • Solution: Monitor the reaction closely using TLC or HPLC and quench the reaction as soon as the starting amine is consumed.[4]

Experimental Protocol: General Procedure for Sulfonamide Synthesis

This protocol provides a general guideline for the synthesis of sulfonamides using 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Materials:

• 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.0 eq)

• Primary or Secondary Amine (1.1 eq)

• Anhydrous Pyridine or Triethylamine (Et₃N) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve the primary or secondary amine (1.1 eq) in anhydrous DCM.[2]

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred solution.[2]

• Sulfonyl Chloride Addition: In a separate flask, dissolve 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine mixture over 15-20 minutes.[2]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 8-24 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).[2]

• Workup: Once the reaction is complete, wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[7]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.[7]

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent to afford the pure sulfonamide.[7]

Visualization of the Troubleshooting Workflow

Caption: Initial troubleshooting workflow for low sulfonamide yield.

III. Frequently Asked Questions (FAQs)

Q1: What is the primary reason for the decomposition of my sulfonyl chloride during a reaction?

A1: The most common cause of decomposition is hydrolysis.[3] Sulfonyl chlorides are highly reactive electrophiles and will readily react with water, even in trace amounts, to form the corresponding sulfonic acid.[3][8] This is often the most significant cause of reduced yields.

Q2: How can I minimize the hydrolysis of my 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride?

A2: Minimizing the water content in your reaction is crucial.[3] This can be achieved by:

• Using anhydrous solvents.

• Thoroughly drying all glassware in an oven before use.

• Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.[3]

• Ensuring all other starting materials and reagents are anhydrous.

Q3: What are the main side reactions I should be aware of?

A3: Besides hydrolysis, the primary side reactions include:

• Di-sulfonylation: With primary amines, both N-H bonds can react with the sulfonyl chloride.[4]

• Formation of sulfonate esters: If an alcohol is used as a solvent or is present as an impurity, it can react with the sulfonyl chloride.[4]

Q4: How can I monitor the progress of my reaction and identify any side products?

A4: Thin-Layer Chromatography (TLC) is a quick and effective method for qualitatively monitoring the progress of your reaction.[4] For more detailed analysis and identification of products and byproducts, High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques.[4]

Q5: What are the best practices for storing 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride?

A5: Due to its moisture sensitivity, it should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere.[9]

IV. Data Presentation

Table 1: Recommended Solvents and Bases for Sulfonamide Synthesis

Solvent (Aprotic)	Base	Typical Reaction Temperature	Notes
Dichloromethane (DCM)	Pyridine, Triethylamine	0 °C to Room Temperature	A versatile and commonly used solvent.
Tetrahydrofuran (THF)	Pyridine, Triethylamine	0 °C to Room Temperature	Another good aprotic solvent choice.
Acetonitrile	Pyridine, Triethylamine	Room Temperature	Suitable for many sulfonylation reactions.

Table 2: Troubleshooting Summary

Problem	Potential Cause	Recommended Solution
Low or No Product	Sulfonyl chloride hydrolysis	Use anhydrous conditions, fresh reagent.[3][6]
Low substrate reactivity	Increase temperature, use a forcing solvent.[4]
Polar Byproduct	Water contamination	Rigorously dry all reagents and glassware.[4]
Di-sulfonylation	Excess sulfonyl chloride	Use 1:1 stoichiometry or a slight excess of amine.[4]

V. Conclusion

Optimizing reactions with 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride hinges on understanding its reactivity and taking preventative measures against common side reactions, particularly hydrolysis. By maintaining anhydrous conditions, carefully controlling stoichiometry, and monitoring the reaction progress, researchers can consistently achieve high yields of the desired sulfonamide or sulfonate ester products. This guide provides a foundational framework for troubleshooting and optimizing your synthetic protocols.

VI. References

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Reaction Yield in N-aryl Sulfonamide Synthesis.

• BenchChem. (2025). Preventing decomposition of sulfonyl chloride during reaction.

• BenchChem. (2025). A Comparative Guide to Sulfonamide Protecting Groups in Organic Synthesis.

• Nayak, S. K. (2000). A Facile Route to the Deprotection of Sulfonate Esters and Sulfonamides with Low Valent Titanium Reagents. Synthesis, 2000(11), 1575-1578.

• Roberts, J. C., et al. (2013). Profiling sulfonate ester stability: identification of complementary protecting groups for... PMC.

• Creative Peptides. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.

• BenchChem. (2025). Technical Support Center: Sulfonamide Synthesis with Primary Amines.

• BenchChem. (2025). Synthesis of Biologically Active Sulfonamides from 4-Bromobenzenesulfonyl Chloride: Application Notes and Protocols.

• University of Minnesota. (n.d.). Chem 6352 - Protecting Groups.

• Gnedin, B. G., et al. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. J. Org. Chem. USSR (Engl. Transl.), 24(4).

• Ainsworth, D., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 889-894.

• Bowser, J. R., et al. (1983). Preparation of sulfonamides from N-silylamines. J Org Chem, 48, 4111.

• ResearchGate. (n.d.). Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride.

• Canadian Science Publishing. (n.d.). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides.

• BenchChem. (2025). Application Notes: Synthesis of Novel Sulfonamides using 4,5-Dichloro-2-fluorobenzenesulfonyl Chloride.

• BenchChem. (2026). Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations.

• National Institutes of Health. (n.d.). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC.

• ResearchGate. (n.d.). Synthesis of sulfonamides.

• Royal Society of Chemistry. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy.

• Google Patents. (n.d.). US2777844A - Sulfonamide purification process.

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation.

• ChemBK. (2024). 4-BROMO-3-FLUOROBENZENESULFONYL CHLORIDE.

• Wikipedia. (n.d.). Benzenesulfonyl chloride.

• Google Patents. (n.d.). CN112759536A - Process for the preparation of substituted benzene sulfonyl chlorides.

• MilliporeSigma. (n.d.). 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5.

• ACS Publications. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate | Organic Letters.

• ACS Publications. (2018). (Chlorosulfonyl)benzenesulfonyl Fluorides—Versatile Building Blocks for Combinatorial Chemistry: Design, Synthesis and Evaluation of a Covalent Inhibitor Library.

• Cihan University-Erbil Repository. (n.d.). Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide.

• National Institutes of Health. (n.d.). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC.

• ResearchGate. (n.d.). The reaction of benzenesulfonyl chloride and the primary amine group of....

• Journal of Synthetic Chemistry. (2023). Original Research J. Synth. Chem. Aromatic Sulfonamides.

• Google Patents. (n.d.). CN117551005A - A kind of synthesis method of 2-bromobenzenesulfonyl chloride and its derivatives.

• Georganics. (n.d.). 4-Bromo-2-fluorobenzylsulphonyl chloride - High purity | EN.

• BLD Pharm. (n.d.). 351003-52-6|4-Bromo-2-chlorobenzene-1-sulfonyl chloride.

Sources

• 1. ​Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations [en.jinlichemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 [sigmaaldrich.com]

Best chromatography purification methods for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride derivatives

Technical Support Center: Chromatography & Purification of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride Derivatives

Welcome to the Advanced Chromatography Support Center. As application scientists, we frequently encounter challenges when isolating polyhalogenated benzenesulfonyl chlorides and their derivatives. The 4-bromo-2-chloro-6-fluoro substitution pattern creates a highly electron-deficient, lipophilic, and sterically hindered sulfonyl core.

This guide provides field-proven troubleshooting, self-validating protocols, and mechanistic insights to help you navigate the unique chromatographic behavior of these highly reactive compounds.

Diagnostic Purification Workflow

Before selecting a purification method, you must determine whether you are isolating the reactive sulfonyl chloride precursor or a stable derivative (such as a sulfonamide or sulfonate ester).

Decision tree for chromatography of sulfonyl chlorides vs. derivatives.

Mechanistic Troubleshooting & FAQs

Q1: Every time I load 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride onto a standard silica column, my yield drops below 20% and a highly polar baseline spot appears. What is happening? A1: This is a classic case of on-column hydrolysis. The halogens on your aromatic ring (F, Cl, Br) exert a strong inductive electron-withdrawing effect (-I effect), making the sulfur center exceptionally electrophilic. Standard silica gel contains acidic silanol groups (Si-OH) and adsorbed water, which catalyze the rapid hydrolysis of the sulfonyl chloride into the corresponding sulfonic acid[1]. This highly polar sulfonic acid binds irreversibly to the stationary phase, appearing as a baseline spot on your TLC plate. Solution: You must avoid standard silica. Switch to completely anhydrous mobile phases and utilize alternative stationary phases such as neutral alumina or specialized fluorinated silica[2].

Q2: How can I accurately determine the purity of the sulfonyl chloride intermediate using HPLC if it degrades in the mobile phase? A2: Direct Reverse-Phase HPLC (RP-HPLC) relies on aqueous mobile phases. Injecting a reactive sulfonyl chloride directly into an aqueous stream guarantees rapid hydrolysis, leading to split peaks and inaccurate quantitation. Solution: Implement a pre-column derivatization strategy. React an aliquot of your sample with an excess of a secondary amine (e.g., benzylamine) to form a stable sulfonamide derivative. This derivative can then be safely analyzed and quantified via standard RP-HPLC[3].

Q3: I am purifying a sulfonamide derivative of this compound. The separation from the unreacted benzenesulfonyl chloride is poor on normal phase. How do I resolve this? A3: The tri-halogenated ring makes both the starting material and the sulfonamide product highly lipophilic, causing their retention factors ( Rf​ ) to overlap significantly in non-polar solvent systems. Solution: Utilize a chemical scavenger rather than relying solely on chromatography. Add a silica-bound amine resin (Si-NH₂) to the reaction mixture post-synthesis. The resin covalently binds the unreacted sulfonyl chloride, allowing you to simply filter it away before loading the mixture onto your column for final polishing[4].

Self-Validating Experimental Protocols

Protocol A: Anhydrous Flash Chromatography for Reactive Sulfonyl Chlorides

Use this protocol when isolation of the intact 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride is strictly required.

• Stationary Phase Preparation: Bake neutral alumina at 150°C for 4 hours to remove all adsorbed water. Cool in a vacuum desiccator.

• Mobile Phase Desiccation: Dry hexanes and ethyl acetate over activated 4Å molecular sieves for 24 hours prior to use[2].

• Column Packing: Slurry-pack the column using the dried neutral alumina and anhydrous hexanes under a positive pressure of dry nitrogen.

• Loading: Dissolve the crude mixture in a minimum volume of anhydrous dichloromethane and load directly onto the column bed.

• Elution: Elute using a gradient of 100% anhydrous hexanes to 90:10 hexanes:ethyl acetate.

• Self-Validation Checkpoint: Collect an aliquot of the main eluting fraction, add a drop of water, and test the pH. A sudden drop in pH (acidic) indicates the generation of HCl from the sulfonyl chloride hydrolyzing in the test tube, confirming the successful elution of the active, intact compound.

Protocol B: Pre-Column Derivatization for RP-HPLC Purity Analysis

Use this protocol to accurately quantify the purity of your sulfonyl chloride intermediate without on-column degradation[3].

• Sampling: Extract a 10 µL aliquot of the reaction mixture containing the sulfonyl chloride.

• Derivatization: Add the aliquot to a 1 mL vial containing 500 µL of a 0.1 M solution of benzylamine in anhydrous acetonitrile.

• Reaction: Vortex for 5 minutes at room temperature. The strong nucleophilicity of benzylamine ensures rapid, quantitative conversion to the stable sulfonamide.

• Quenching: Add 500 µL of 0.1% formic acid in water to quench any unreacted benzylamine and stabilize the pH for MS compatibility.

• Injection: Inject 5 µL onto a C18 RP-HPLC column (e.g., 5 µm, 4.6 × 250 mm) using a Water/Acetonitrile gradient.

• Self-Validation Checkpoint: Run a blank containing only benzylamine and the quench solution. The appearance of a new, distinct peak in the sample run—coupled with a mass shift corresponding to the sulfonamide derivative—validates that the derivatization was quantitative and the peak belongs to the derivative, not a degradation artifact.

Quantitative Method Comparison

Purification Method	Target Analyte	Typical Recovery (%)	Purity Achieved (%)	Key Advantage	Primary Limitation
Standard Silica Gel	Sulfonyl Chloride	< 20%	Variable	Low cost	Severe hydrolysis and yield loss[1]
Anhydrous Alumina	Sulfonyl Chloride	75 - 85%	> 95%	Prevents degradation	Requires strict anhydrous setup[2]
Scavenger Resin (Si-NH₂)	Sulfonamide Derivative	85 - 95%	> 98%	No aqueous workup needed	High cost at large scale[4]
Derivatization RP-HPLC	Sulfonyl Chloride (as derivative)	N/A (Analytical)	> 99%	Accurate quantitation	Cannot isolate the precursor[3]

References

• Development of a derivatization RP-HPLC method for determination of sulfuryl chloride in chlorosulfonic acid for gefapixant citrate manufacture Source: PubMed (NIH) URL:[Link]

Sources

• 1. 3-Bromo-5-chlorothiophene-2-sulfonyl Chloride|175205-72-8 [benchchem.com]
• 2. Buy 2,4-Difluoro-6-methoxybenzene-1-sulfonyl chloride | 1162257-25-1 [smolecule.com]
• 3. Development of a derivatization RP-HPLC method for determination of sulfuryl chloride in chlorosulfonic acid for gefapixant citrate manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Ideal long-term storage conditions to prevent degradation of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

Introduction

This technical guide provides a comprehensive framework for the ideal long-term storage, handling, and troubleshooting of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (CAS No. 1208077-03-5). As a multifunctional halogenated aryl sulfonyl chloride, this reagent is a valuable building block in the synthesis of novel pharmaceutical and agrochemical compounds.[1] However, its utility is directly linked to its purity, which can be compromised by improper storage. The sulfonyl chloride functional group is highly reactive and susceptible to degradation, primarily through hydrolysis.[2][3][4][5] This document serves as a critical resource for researchers to prevent chemical degradation, ensure experimental reproducibility, and maintain a safe laboratory environment.

Section 1: Frequently Asked Questions (FAQs) on Long-Term Storage

Q1: What are the absolute ideal conditions for the long-term storage of this compound?

A1: To ensure maximum stability and prevent degradation, the compound should be stored in a tightly sealed container, under an inert atmosphere (such as argon or dry nitrogen), in a dark, cool, and dry location.[6] The key is to rigorously exclude moisture, light, and excessive heat, which are the primary drivers of degradation.

Q2: You emphasize moisture. Why is it so uniquely detrimental to 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride?

A2: The sulfur atom in the sulfonyl chloride group (-SO₂Cl) is highly electrophilic. It readily undergoes nucleophilic attack by water (hydrolysis). This irreversible reaction converts the reactive sulfonyl chloride into the corresponding, and generally unreactive, 4-bromo-2-chloro-6-fluorobenzenesulfonic acid.[5] This process not only consumes your starting material but also co-generates corrosive hydrogen chloride (HCl) gas, which can further catalyze decomposition and degrade container seals.[2][5]

Q3: What type of container is recommended for storage?

A3: A borosilicate glass bottle with a polytetrafluoroethylene (PTFE)-lined cap is the preferred choice. Glass is inert to the compound and its potential degradation products. The PTFE liner provides a superior, chemically resistant seal against moisture ingress compared to other common liner materials. Ensure the cap is screwed on securely after every use. For added protection, the primary container can be placed inside a secondary, larger container with a desiccant.

Q4: How can I visually or analytically tell if my stored material has begun to degrade?

A4: There are several key indicators of degradation:

• Visual Appearance: The pure compound is a solid, typically appearing as a white to pale yellow or cream-colored powder or crystalline solid.[6][7] Any significant color change, especially darkening to tan, brown, or black, suggests decomposition.[2] The material may also appear clumpy or "wet" due to the formation of the hygroscopic sulfonic acid.

• Odor: A sharp, acidic odor upon opening the container is a strong indicator of hydrolysis, as it signals the presence of HCl gas.[2]

• Analytical Confirmation: The most definitive method is analytical. An NMR or LC-MS analysis of a sample will show the appearance of new peaks corresponding to the sulfonic acid byproduct or other impurities.[2] On a TLC plate, you may observe a new, more polar spot that does not move far from the baseline.

Q5: Is refrigeration or freezing required for long-term storage?

A5: While storing at room temperature in a dark, inert, and dry environment is often sufficient[6], refrigeration (2-8°C) can further slow the rate of any potential decomposition pathways.[5] However, extreme care must be taken when removing the compound from cold storage. The container must be allowed to fully equilibrate to ambient room temperature before opening. Opening a cold container will cause atmospheric moisture to condense on the solid, leading to rapid hydrolysis.

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Observed Issue	Probable Cause(s)	Recommended Action & Scientific Rationale
Low or inconsistent yields in sulfonamide synthesis reactions.	Degradation of Starting Material: The most likely cause is that a portion of the sulfonyl chloride has hydrolyzed to the unreactive sulfonic acid, reducing the molar equivalents of active reagent available for the reaction.	Action: Before use, verify the purity of the starting material via an appropriate analytical method (e.g., ¹H NMR, LC-MS). If significant degradation is confirmed, the material should be purified (e.g., by recrystallization from a non-polar, anhydrous solvent) or a fresh batch should be used. Rationale: Using degraded material with a lower effective concentration leads directly to lower product yield and introduces impurities into the reaction mixture.
The solid material has turned dark brown and is difficult to handle.	Thermal and/or Photochemical Decomposition: Elevated temperatures or prolonged exposure to light (especially UV) can initiate radical or ionic decomposition pathways.[2][8][9] Halogenated aromatic compounds are known to be susceptible to photodegradation.[10][11]	Action: The material is likely significantly compromised. It is safest to dispose of it according to institutional hazardous waste protocols. Rationale: A significant color change indicates the formation of multiple, often complex and uncharacterized, byproducts. Using such material will result in a complex reaction mixture that is difficult to purify and may produce unexpected side products.
A pressure release and a sharp, acidic smell are noted upon opening the container.	Advanced Hydrolysis: The container seal has been compromised, allowing moisture to enter over time. The resulting hydrolysis has generated a significant amount of HCl gas.[2]	Action: Handle the container in a well-ventilated fume hood with appropriate PPE. The material is partially or fully degraded. Assess the purity analytically if use is critical; otherwise, dispose of it. Rationale: The presence of HCl gas confirms that the primary degradation pathway has occurred. The reagent's purity is no longer reliable for stoichiometric calculations in sensitive chemical reactions.

Section 3: Protocols and Quantitative Data

Table 1: Ideal Long-Term Storage Parameters

Parameter	Recommendation	Rationale
Temperature	Room Temperature (15-25°C) or Refrigerated (2-8°C)	Cool temperatures slow the rate of all chemical degradation pathways.[5]
Atmosphere	Inert Gas (Dry Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, preventing hydrolysis and potential oxidation.[6]
Light Exposure	Store in Darkness (Amber Glass or Opaque Container)	Prevents light-induced (photochemical) degradation of the halogenated aromatic ring.[6][10][11]
Humidity	Anhydrous Conditions (<10% Relative Humidity)	Minimizes the primary degradation pathway: hydrolysis of the sulfonyl chloride group.[5][12][13]
Incompatible Materials	Water, Strong Bases, Strong Oxidizing Agents, Alcohols	These materials will react with and destroy the sulfonyl chloride functional group.[5][12]

Experimental Protocol: Best Practices for Handling and Storage

• Receiving and Inspection: Upon receipt, inspect the container for a secure seal. Note the initial appearance (color, form) of the compound.

• Preparation for First Use: Move the sealed container into a glove box or a glove bag flushed with dry nitrogen. If a glove box is unavailable, work quickly in a fume hood on a day with low ambient humidity.

• Aliquoting: If the entire stock will not be used at once, it is best practice to aliquot the material into several smaller, appropriately sized glass vials. This minimizes the exposure of the main stock to the atmosphere during subsequent uses.

• Inerting and Sealing: Before sealing each vial (main stock and aliquots), flush the headspace with a gentle stream of dry argon or nitrogen for 15-30 seconds. Securely tighten the PTFE-lined cap immediately.

• Labeling and Storage: Clearly label each vial. For an extra layer of protection, use paraffin film to wrap the cap-bottle interface. Place the vials inside a desiccator cabinet or a larger sealed container containing a desiccant (e.g., Drierite or silica gel). Store this secondary container in a dark, cool, and designated chemical storage area.

• Removal from Storage: If refrigerated, remove the secondary container and allow the inner vials to equilibrate to room temperature for at least 1-2 hours before opening. This critical step prevents moisture condensation and subsequent hydrolysis.

Section 4: Visualization of Troubleshooting Workflow

The following diagram illustrates the logical workflow for diagnosing and addressing potential degradation of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Sources

• 1. 4-Bromo-2,6-difluorobenzenesulfonyl Chloride [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scilit.com [scilit.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. nbinno.com [nbinno.com]
• 6. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 [sigmaaldrich.com]
• 7. 4-Bromo-2-fluorobenzenesulfonyl chloride, 98% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Photobiodegradation of halogenated aromatic pollutants [scirp.org]
• 11. researchgate.net [researchgate.net]
• 12. fishersci.com [fishersci.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Troubleshooting low conversion rates in 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride sulfonylation

Welcome to the technical support center for sulfonylation reactions involving 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve common issues, particularly low conversion rates, encountered during the synthesis of sulfonamides with this versatile but reactive reagent. Our approach is rooted in mechanistic understanding to empower you to make informed decisions in your experimental design.

Troubleshooting Guide: Diagnosing Low Conversion Rates

Low or incomplete conversion is the most frequently reported issue. The following diagnostic workflow is designed to systematically identify the root cause of the problem.

Diagnostic Workflow

Caption: Diagnostic workflow for troubleshooting low sulfonylation yields.

Question & Answer Troubleshooting Guide

Category 1: Starting Materials Largely Unchanged

Q1: My reaction shows almost no conversion, and I recover most of my starting amine and see the sulfonyl chloride spot on TLC. What's wrong?

This issue points to a fundamental problem with reaction activation. The core components—nucleophile, electrophile, and base—are not engaging effectively.

A1: Root Cause Analysis & Solutions:

• Insufficiently Nucleophilic Amine: 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a sterically hindered and electronically deactivated electrophile. Very weak nucleophiles (e.g., highly electron-deficient anilines) may struggle to react under standard conditions.

  • Solution: For weakly nucleophilic amines, consider switching to a more forcing solvent like DMF or NMP (ensure they are anhydrous) and increasing the temperature. Alternatively, a more active catalytic base like pyridine or DMAP can sometimes enhance the reaction rate.

• Degraded Sulfonyl Chloride: This reagent is sensitive to moisture.[1] Over time, especially with improper storage, it can hydrolyze to the corresponding sulfonic acid, which is unreactive in this transformation.

  • Solution: Check the quality of the sulfonyl chloride. A fresh bottle or a sample properly stored under an inert atmosphere in a desiccator is recommended.[2] Signs of decomposition include a color change or clumping of the solid.[1]

• Incorrect Base Choice: The base plays a dual role: it scavenges the HCl byproduct and, in some cases (like pyridine), can act as a nucleophilic catalyst.[3] If a non-catalytic, sterically hindered base (e.g., diisopropylethylamine) is used with a weak nucleophile, the reaction may be exceedingly slow.

  • Solution: For standard reactions, pyridine is often an excellent choice as it serves as both a base and a catalyst. If pyridine is not suitable, a combination of a non-nucleophilic base like triethylamine with a catalytic amount of DMAP can be effective.

Category 2: Starting Materials Consumed, but Product Yield is Low

Q2: My starting amine is consumed, but I'm getting a low yield of the desired sulfonamide and see a new, highly polar spot on my TLC plate. What is this side product?

This is the classic symptom of sulfonyl chloride hydrolysis. The reagent is reacting with trace water in the system faster than or concurrently with your amine.

A2: Root Cause Analysis & Solutions:

• Hydrolysis of the Sulfonyl Chloride: Sulfonyl chlorides react readily with water to form sulfonic acids.[1][4] This side reaction consumes your electrophile, directly reducing the potential yield. The resulting sulfonic acid is often the highly polar spot observed on TLC. The low solubility of some aryl sulfonyl chlorides in water can offer some protection, but this should not be relied upon in an organic solvent system.[4]

  • Causality: The sulfur atom in the sulfonyl chloride is highly electrophilic. Water, although a weaker nucleophile than most amines, is often present in much higher concentrations (as a contaminant in solvents or reagents), allowing the hydrolysis reaction to compete effectively.

  • Solution: Implement Rigorous Anhydrous Techniques. This is the most critical factor for success.

    • Dry Solvents: Use freshly dried solvents. Anhydrous solvents from commercial suppliers should be used immediately after opening or stored over molecular sieves.

    • Dry Glassware: Oven-dry all glassware overnight and allow it to cool in a desiccator or under a stream of inert gas (nitrogen or argon).

    • Inert Atmosphere: Conduct the reaction under a positive pressure of nitrogen or argon.

    • Dry Reagents: Ensure your amine and base are anhydrous. Liquid amines and bases can be dried over KOH or CaH₂ and distilled.

Q3: My starting materials are consumed, and my crude mixture is complex, with multiple unidentified products. What could be happening?

A complex product profile suggests that besides hydrolysis, other decomposition or side-reaction pathways are occurring.

A3: Root Cause Analysis & Solutions:

• Thermal Decomposition: While generally stable at moderate temperatures, prolonged heating at high temperatures can cause sulfonyl chlorides to decompose, potentially via SO₂ extrusion.[5] This is more common with certain heteroaromatic sulfonyl chlorides but can be a concern for highly substituted aryl sulfonyl chlorides under harsh conditions.

  • Solution: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Most sulfonylation reactions proceed well between 0 °C and room temperature.[1] If heating is required, do so cautiously and monitor for the appearance of byproducts.

• Bis-Sulfonylation: If your nucleophile has more than one reactive site (e.g., a primary amine with another nucleophilic group), you may be forming a bis-sulfonylated product.

  • Solution: Adjust the stoichiometry. Use a slight excess of the amine relative to the sulfonyl chloride (e.g., 1.1 to 1 equivalents) to favor monosubstitution. Slower addition of the sulfonyl chloride at a low temperature can also improve selectivity.

Frequently Asked Questions (FAQs)

Q: What is the optimal base for this sulfonylation, and how much should I use? A: The choice of base is critical. A base is required to neutralize the HCl generated during the reaction. Using at least one equivalent is necessary to drive the reaction to completion.

Base	pKa (Conjugate Acid)	Typical Use & Rationale
Pyridine	~5.2	Recommended starting point. Acts as both a base and a nucleophilic catalyst, accelerating the reaction. Often used as the solvent itself.
Triethylamine (TEA)	~10.7	Common non-nucleophilic base. Effective at scavenging HCl but does not offer catalytic benefits. Use in stoichiometric amounts.
Diisopropylethylamine (DIPEA)	~11.0	Sterically hindered non-nucleophilic base. Useful when the amine substrate is sensitive to nucleophilic bases, but its bulk can slow the reaction.
Potassium Carbonate (K₂CO₃)	N/A (Inorganic)	Heterogeneous base. Can be used in polar aprotic solvents like acetonitrile or DMF. Requires good stirring. May be less effective due to phase differences.

Q: How does solvent choice impact the reaction? A: Solvent polarity can significantly influence reaction rates. Aprotic solvents are required to avoid reaction with the sulfonyl chloride.

• Aprotic, Non-polar (e.g., Dichloromethane, THF): Good general-purpose solvents. They solubilize the reagents well and are relatively easy to make anhydrous.

• Aprotic, Polar (e.g., Acetonitrile, DMF): Can accelerate the rate of reaction with less reactive amines due to better stabilization of charged intermediates. However, they are more hygroscopic and must be rigorously dried. Changing the solvent from acetonitrile to DMSO or DMF has been shown in some sulfonylation systems to completely suppress product formation, possibly by promoting rapid decomposition of reactive intermediates.[6][7]

Q: How should I properly store and handle 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride? A: According to supplier information, the reagent should be stored at room temperature in a dark place under an inert atmosphere.[2] It is a solid that is corrosive and causes severe skin burns and eye damage.[2] Always handle it in a fume hood with appropriate personal protective equipment (gloves, safety glasses). For long-term storage, keeping it inside a desiccator within a larger container purged with nitrogen is ideal.

Experimental Protocols

Protocol 1: Standard Sulfonylation of an Amine

This protocol provides a general starting point for the sulfonylation reaction.

• Preparation: Oven-dry a round-bottom flask equipped with a magnetic stir bar. Assemble the apparatus while hot and allow it to cool under a stream of dry nitrogen or argon.

• Reagent Addition: To the flask, add the amine (1.0 eq) and anhydrous pyridine (or another anhydrous solvent like dichloromethane, followed by 1.2 eq of triethylamine).

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Sulfonyl Chloride Addition: Dissolve 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.05 eq) in a minimal amount of the anhydrous reaction solvent. Add this solution dropwise to the cold amine solution over 15-20 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing 1M HCl (aq) to neutralize the excess base. Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with water, then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Rigorous Drying of Solvents and Reagents

This protocol is essential when hydrolysis is a suspected issue.

• Glassware: Ensure all glassware is oven-dried at >120 °C for at least 4 hours and cooled in a desiccator.

• Solvents:

  • Dichloromethane (DCM): Distill from calcium hydride (CaH₂).

  • Tetrahydrofuran (THF): Distill from sodium/benzophenone ketyl under nitrogen.

  • Acetonitrile/DMF: Obtain from a freshly opened bottle of anhydrous grade solvent or dry over activated 4 Å molecular sieves for at least 24 hours.

• Liquid Amines/Bases (e.g., Triethylamine): Distill from calcium hydride (CaH₂) or potassium hydroxide (KOH) pellets. Store over KOH.

• Solid Amines: Dry in a vacuum oven or an Abderhalden drying pistol before use.

• Reaction Setup: Assemble the reaction under a positive pressure of dry nitrogen or argon. Use rubber septa on all openings and transfer all liquids via syringe or cannula.

References

• Sulfonylation of Anilines through Photocatalytic Activation of N-Hydroxymethylphthalimide Sulfones.
• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco. RSC Publishing.
• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly str
• Preventing decomposition of sulfonyl chloride during reaction. Benchchem.
• Remote Sulfonylation of Anilines with Sodium Sulfifinates Using Biomass-Derived Copper C
• Visible-Light-Mediated Late-Stage Sulfonylation of Anilines with Sulfonamides.
• Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis. University of Bari Aldo Moro.
• Amine‐Catalyzed Copper‐Mediated C−H Sulfonylation of Benzaldehydes via a Transient Imine Directing Group. PMC.
• Solvent Effects on pKa values of Some Substituted Sulfonamides in Acetonitrile−Water Binary Mixtures by the UV-Spectroscopy Method.
• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. MDPI.
• Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. PMC - NIH.
• Sulfonylation of anilines through photocatalytic activation of N-hydroxymethylphthalimide sulfones. ChemRxiv.
• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.
• Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermedi
• Direct sulfonylation of anilines mediated by visible light. Chemical Science (RSC Publishing).
• (PDF) Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• N-Sulfonylation of amines, imides, amides and anilides using p-TsCl in presence of atomized sodium in EtOH-THF under sonic condition.
• Sulfonylation of Anilines through Photocatalytic Activation of N-Hydroxymethylphthalimide Sulfones.
• Base-free monosulfonylation of amines using tosyl or mesyl chloride in w
• 26.04 Protecting Groups for Amines: Sulfonamides. YouTube.
• 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5. MilliporeSigma.
• 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5. Sigma-Aldrich.
• GB2135666A - Preparation of 4-chlorobenzenesulfonyl chloride and 4,4'-dichlorodiphenyl sulfone.
• 4-Bromo-2-chloro-6-fluorobenzoic acid | C7H3BrClFO2 | CID 53256800. PubChem.
• 4-BROMO-3-FLUOROBENZENESULFONYL CHLORIDE. ChemBK.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 [sigmaaldrich.com]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride Couplings

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals working with 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (CAS: 1208077-03-5). This specific building block presents unique synthetic challenges due to its extreme steric environment. Below, we dissect the causality behind these challenges and provide validated, self-correcting workflows to ensure successful sulfonamide synthesis.

I. The Causality of Steric Hindrance

In 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride, the electrophilic sulfur center is flanked by an ortho-chlorine (van der Waals radius: 1.75 Å) and an ortho-fluorine (1.47 Å). This 2,6-disubstitution creates a severe physical barricade that blocks the Bürgi-Dunitz trajectory required for incoming amine nucleophiles.

Much like the well-documented challenges seen with 2,4,6-triisopropylbenzenesulfonyl chloride[1] and 2,4-dichlorobenzenesulfonyl chloride[2], this steric shield drastically reduces the kinetics of nucleophilic acyl substitution. Consequently, standard coupling conditions often result in unreacted starting material or favor side reactions (such as hydrolysis) over the desired amination.

II. Frequently Asked Questions (FAQs)

Q: Why do standard coupling conditions (e.g., Triethylamine in DCM) fail with this specific sulfonyl chloride? A: The primary reason for slow or incomplete reactions is the steric hindrance from the ortho-halogens, which physically impedes the nucleophile's approach[2]. Furthermore, using a bulky base like triethylamine (TEA) or diisopropylethylamine (DIPEA) exacerbates the steric crowding in the transition state, effectively shutting down the reaction[2].

Q: How does the addition of DMAP overcome this ortho-halogen steric block? A: 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst. Its unhindered pyridine nitrogen rapidly attacks the sterically hindered sulfonyl chloride to form an N-sulfonylpyridinium salt intermediate[2]. This intermediate is ionic, highly electrophilic, and crucially, it projects the sulfonyl group away from the sterically encumbered benzene ring. This exposed intermediate allows the primary nucleophile (amine) to attack easily, after which the DMAP is regenerated[3].

Q: Why am I seeing a high percentage of sulfonic acid byproducts instead of my desired sulfonamide? A: While bulky amines struggle to penetrate the steric shield of the 2,6-disubstituted ring, the water molecule is exceptionally small and can easily bypass it. If any moisture is present in your solvents or hygroscopic amines, the hydrolysis of the sulfonyl chloride to the unreactive sulfonic acid will kinetically outcompete the desired amination[2].

III. Troubleshooting Guide & Diagnostic Workflow

When dealing with arrested kinetics or poor yields, follow this diagnostic workflow to isolate the root cause.

Caption: Workflow for diagnosing and resolving low yields in sterically hindered sulfonylation.

Issue 1: Arrested Kinetics (Unreacted Starting Material)

• Symptom: LC-MS shows intact sulfonyl chloride (m/z ~307 for the primary isotope) after 12 hours.

• Causality: The kinetic energy of the system is insufficient to overcome the massive activation energy barrier imposed by steric repulsion[2].

• Resolution: Switch to a smaller, non-nucleophilic base (e.g., pyridine) and introduce DMAP as a nucleophilic catalyst. If using a secondary amine, incrementally increase the reaction temperature to 40°C[2].

Issue 2: Hydrolysis Overpowering Amination

• Symptom: Rapid consumption of the sulfonyl chloride, but the primary product is the corresponding sulfonic acid.

• Causality: Trace water in the reaction matrix is acting as a competing nucleophile.

• Resolution: Oven-dry all glassware. Distill solvents over calcium hydride or use sure-seal anhydrous bottles. Desiccate the amine nucleophile prior to use[2].

IV. Quantitative Data: Condition Optimization

The following table summarizes the comparative reaction outcomes based on the mechanistic principles of hindered sulfonyl chlorides, illustrating how catalyst and base selection dictate the yield.

Reaction Variable	Base / Catalyst	Nucleophile Type	Temp	Expected Yield	Mechanistic Causality
Standard Conditions	Triethylamine (1.5 eq)	Secondary Amine	25°C	< 15%	Bulky base exacerbates steric crowding in the transition state[2].
Standard Conditions	Pyridine (1.5 eq)	Primary Amine	25°C	30 - 40%	Smaller base improves trajectory, but sulfur center remains shielded.
Catalytic DMAP	Pyridine (2.5 eq) + DMAP (0.1 eq)	Primary Amine	25°C	85 - 95%	DMAP forms an exposed N-sulfonylpyridinium intermediate[2],[3].
Stoichiometric DMAP	DMAP (1.1 eq)	Secondary Amine	40°C	70 - 85%	Overcomes severe dual-steric hindrance (hindered electrophile + hindered nucleophile)[2].

V. Validated Experimental Protocol: DMAP-Mediated Sulfonylation

To guarantee reproducibility, this protocol is designed as a self-validating system. It relies on the catalytic cycle illustrated below:

Caption: DMAP-catalyzed nucleophilic acyl substitution bypassing steric hindrance.

Step-by-Step Methodology

Step 1: Preparation of the Anhydrous Environment

• Action: Flame-dry all glassware under vacuum and backfill with inert gas (Ar/N2). Use strictly anhydrous dichloromethane (DCM).

• Causality: Water molecules easily bypass the ortho-halogen steric shield that blocks larger amines, leading to irreversible hydrolysis[2].

• Validation Checkpoint: Karl Fischer titration of the solvent should confirm <50 ppm water before proceeding.

Step 2: Formation of the Reactive Intermediate

• Action: To a dry round-bottom flask, add the amine nucleophile (1.0 eq) and DMAP (0.1 eq for primary amines; up to 1.0 eq for bulky secondary amines) in anhydrous DCM[2].

• Action: Add 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.05 eq) dropwise over the course of 10 minutes[3].

• Causality: DMAP attacks the sulfonyl chloride to form the highly reactive N-sulfonylpyridinium salt, projecting the sulfonyl group outward and bypassing the steric blockade[2],[3].

• Validation Checkpoint: A slight color change or the formation of a faint, transient suspension often indicates the successful generation of the pyridinium intermediate.

Step 3: Auxiliary Base Addition & Reaction

• Action: Add anhydrous pyridine (2.5 eq) to the mixture. Stir the reaction at room temperature (25°C) for 10 hours[3].

• Causality: Pyridine acts as a non-hindered acid sponge to trap the generated HCl, driving the catalytic cycle forward without adding steric bulk to the transition state[2],[3].

• Validation Checkpoint: Monitor via LC-MS. The complete disappearance of the sulfonyl chloride mass confirms the kinetic barrier has been successfully breached.

Step 4: Work-up and Purification

• Action: Quench the reaction with 1M aqueous HCl. Extract the organic layer, wash with brine, and dry over anhydrous Na2SO4[2].

• Causality: The acidic aqueous wash is critical. It protonates both the DMAP catalyst and the pyridine base, forcing them into the aqueous phase and preventing them from co-eluting with your product during silica gel chromatography[2].

VI. References

• impact of steric hindrance on 2,4-Dichlorobenzenesulfonyl chloride reactivity Source: Benchchem URL:

• Synthesis process optimization and field trials of insecticide candidate NKY-312 Source: PMC - NIH URL:

• 2,4,6-Triisopropylbenzenesulfonyl chloride | 6553-96-4 Source: Benchchem URL:

• 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 Source: MilliporeSigma URL:

Sources

• 1. 2,4,6-Triisopropylbenzenesulfonyl chloride | 6553-96-4 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis process optimization and field trials of insecticide candidate NKY-312 - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side-product formation when using 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride

A Guide to Minimizing Side-Product Formation in Sulfonylation Reactions

Welcome to the technical support center for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this highly reactive reagent. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively, ensuring the highest possible yield and purity of your target sulfonamides.

The unique substitution pattern of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride—featuring three distinct halogen atoms and a potent electron-withdrawing sulfonyl chloride group—makes it a valuable synthetic building block. However, this high reactivity also presents specific challenges. This guide addresses the most common issues encountered during its use, providing detailed, field-proven solutions.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during your experiments, presented in a question-and-answer format.

Issue 1: Low Yield of the Desired Sulfonamide and Presence of a Water-Soluble Impurity

Question: My reaction has a low yield, and after workup, I notice a significant amount of a polar, acidic impurity that remains in the aqueous layer but seems to prevent my product from fully precipitating or extracting. What is happening and how can I fix it?

Answer: This is the most common issue when working with sulfonyl chlorides and is almost certainly due to the hydrolysis of your starting material.[1][2] 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is highly sensitive to moisture.[3] The electron-withdrawing effects of the chloro and fluoro substituents, in addition to the sulfonyl group itself, make the sulfur atom highly electrophilic and susceptible to nucleophilic attack by water.

Causality: The reaction of the sulfonyl chloride with water produces the corresponding 4-bromo-2-chloro-6-fluorobenzenesulfonic acid. This sulfonic acid is non-productive, consumes your reagent, and complicates purification. During a basic workup, it forms a water-soluble sulfonate salt.

Caption: Diagram 1: Hydrolysis Side Reaction.

To mitigate hydrolysis, rigorous exclusion of water is paramount.[1]

1. Reagent & Glassware Preparation:

• Glassware: All glassware (flasks, dropping funnels, stir bars) must be oven-dried at >120 °C for several hours and allowed to cool in a desiccator over a drying agent (e.g., P₂O₅, CaSO₄) immediately before use.

• Solvents: Use freshly distilled, anhydrous solvents. Solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile should be dried over appropriate agents (e.g., CaH₂ for DCM, Na/benzophenone for THF) or purchased as anhydrous grade and used directly from a sealed bottle.

• Amines & Bases: Liquid amines and bases (e.g., triethylamine, pyridine) should be distilled from a suitable drying agent (e.g., KOH or CaH₂) and stored over molecular sieves. Solid amines should be dried under high vacuum.

2. Reaction Setup & Execution:

• Inert Atmosphere: Assemble the reaction apparatus under a positive pressure of a dry, inert gas like Nitrogen or Argon.[1][2] Use a Schlenk line or a glovebox for the most critical applications.

• Temperature Control: Cool the solution of your amine and base to 0 °C in an ice bath before the addition of the sulfonyl chloride. The sulfonylation reaction is exothermic, and lower temperatures help control the reaction rate and suppress side reactions.

• Slow Addition: Dissolve the 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride in a minimal amount of anhydrous solvent and add it dropwise to the stirred amine solution. A slow addition rate helps to dissipate heat and maintain a low instantaneous concentration of the sulfonyl chloride, favoring the reaction with the amine over residual moisture.

Condition	Standard Protocol	Optimized (Anhydrous) Protocol	Expected Outcome Improvement
Glassware	Air-dried	Oven-dried (>120°C), cooled in desiccator	>95% reduction in hydrolysis
Solvent	Reagent-grade	Anhydrous grade, fresh from sealed bottle or distilled	>98% reduction in hydrolysis
Atmosphere	Open to air	Positive pressure of N₂ or Ar	Prevents atmospheric moisture ingress
Reagent Addition	Added all at once at room temp.	Slow, dropwise addition at 0 °C	Better heat control, minimizes side reactions

Issue 2: Formation of a High Molecular Weight, Insoluble Byproduct

Question: My reaction with a primary amine (R-NH₂) seems to be working, but I am isolating a significant amount of a byproduct that is insoluble in most solvents and has a much higher molecular weight than my expected product. What is this?

Answer: This issue points towards di-sulfonylation of your primary amine. The initially formed sulfonamide (Ar-SO₂-NHR) still has an acidic N-H proton. In the presence of a strong enough base and excess sulfonyl chloride, this proton can be removed, and the resulting anion can react a second time to form a di-sulfonylated species (Ar-SO₂-N(R)-SO₂-Ar).

Causality: This is a classic problem when using highly reactive sulfonyl chlorides with primary amines. The pKa of the N-H proton on a sulfonamide is significantly lower than that of the parent amine, making it susceptible to deprotonation and subsequent reaction.

Caption: Diagram 2: Pathway to Di-sulfonylation.

The key to preventing di-sulfonylation is precise control over the stoichiometry and reaction conditions.[2]

1. Stoichiometric Control:

• Limiting Reagent: Use the amine as the limiting reagent if it is more valuable, but for minimizing this side product, it is often best to use a slight excess of the amine (e.g., 1.1 to 1.2 equivalents) relative to the sulfonyl chloride.

• Precise Equivalents: Most critically, use no more than 1.0 equivalent of the 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. Weigh the reagent carefully.

2. Optimized Addition and Temperature:

• Low Temperature: Maintain the reaction at 0 °C or even lower (e.g., -20 °C with a dry ice/acetone bath) throughout the addition of the sulfonyl chloride.

• Slow Addition: As with preventing hydrolysis, a slow, controlled addition of the sulfonyl chloride solution is crucial. This ensures that the sulfonyl chloride preferentially reacts with the more nucleophilic primary amine before it can react with the less nucleophilic sulfonamide anion.

3. Choice of Base:

• Non-nucleophilic, Hindered Base: Use a non-nucleophilic, sterically hindered base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA). These are effective at scavenging the HCl byproduct but are less likely to promote the deprotonation of the sulfonamide product compared to stronger, less hindered bases.

• Avoid Pyridine as Stoichiometric Base: While pyridine can be used as a solvent or catalyst, using it as the primary stoichiometric base can sometimes accelerate di-sulfonylation due to the formation of a highly reactive sulfonylpyridinium salt intermediate.

Issue 3: Unexpected Formation of a Product Where the Amine has Displaced Fluorine or Chlorine on the Ring

Question: My mass spectrometry data shows a peak corresponding to the addition of my amine and the loss of HF or HCl, not the loss of the SO₂Cl group. What could cause this?

Answer: This is a strong indication that you are observing a Nucleophilic Aromatic Substitution (SₙAr) reaction. The benzene ring of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is highly electron-deficient due to the powerful withdrawing effects of the -SO₂Cl group and the halogens. This makes the ring itself susceptible to attack by nucleophiles.

Causality: In an SₙAr reaction, a nucleophile attacks an electron-poor aromatic ring, leading to the substitution of a leaving group on the ring itself.[4][5][6] For this to occur, two main conditions must be met:

• The ring must be activated by strong electron-withdrawing groups.

• There must be a good leaving group (halogens are effective).

The -SO₂Cl group is a powerful activating group. Nucleophilic attack is favored at the positions ortho and para to it, as the negative charge of the intermediate (a Meisenheimer complex) can be delocalized onto the sulfonyl group's oxygen atoms.[5] In this molecule, the fluorine at position 6 and the chlorine at position 2 are both ortho to the sulfonyl chloride group, making them potential sites for SₙAr.

Caption: Diagram 3: General SₙAr Pathway.

The key is to exploit the kinetic differences between the two reaction pathways. The sulfur atom of the sulfonyl chloride is extremely electrophilic, and reaction at this site is typically much faster than SₙAr under standard conditions. SₙAr often requires more forcing conditions (higher temperatures, stronger bases).

1. Maintain Low Temperatures:

• This is the most critical factor. Conduct the reaction at 0 °C or below. SₙAr reactions generally have a higher activation energy than sulfonylation. By keeping the temperature low, you kinetically favor the desired reaction at the sulfonyl chloride group.

2. Use a Mild, Non-Nucleophilic Base:

• Employ a hindered base like triethylamine (Et₃N) or DIPEA. Avoid stronger, more nucleophilic bases or excess amounts of the reacting amine if it is particularly nucleophilic (e.g., unhindered primary amines).

3. Minimize Reaction Time:

• Monitor the reaction closely using TLC or LC-MS. Once the starting amine is consumed, work up the reaction promptly. Extended reaction times, especially if the mixture is allowed to warm to room temperature, increase the likelihood of the slower SₙAr pathway competing.

Parameter	To Favor Sulfonylation (Desired)	To Avoid SₙAr (Side-Reaction)
Temperature	Low (0 °C or below) . Reaction is kinetically fast.	High temperatures provide the activation energy needed for SₙAr.
Base	Stoichiometric, non-nucleophilic base (e.g., Et₃N).	Avoid strong, highly nucleophilic bases (e.g., NaH, alkoxides).
Reaction Time	Monitor and quench as soon as starting material is consumed.	Prolonged times, especially at elevated temps, increase SₙAr risk.

Frequently Asked Questions (FAQs)

Q1: My 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a yellow-tinged solid. Is it still good to use? A1: Pure sulfonyl chlorides are typically colorless or white solids.[7] A yellow or brownish tint can indicate partial decomposition, likely due to slow hydrolysis from exposure to atmospheric moisture over time, forming the sulfonic acid and HCl.[2] For best results, especially in sensitive applications, using fresh or purified reagent is recommended. If you must use it, a small-scale test reaction is advisable to check its efficacy.

Q2: How should I store this reagent for long-term stability? A2: Due to its moisture sensitivity, it must be stored under a dry, inert atmosphere (Nitrogen or Argon). Keep the container tightly sealed. Storing it inside a desiccator at room temperature is a good practice.[2]

Q3: Can I use an aqueous base (like NaOH solution) during my workup? A3: Yes, but with caution. An aqueous base wash (e.g., dilute NaOH or NaHCO₃) is effective for removing the acidic byproduct (sulfonic acid) and any unreacted starting material by converting them to their water-soluble salts.[8] However, ensure your desired sulfonamide product is not base-sensitive (e.g., contains a hydrolyzable ester). Perform the wash quickly and at a low temperature (using cold solutions) to minimize any potential hydrolysis of your product.

Q4: What is the best way to monitor the reaction progress? A4: Thin Layer Chromatography (TLC) is the most common and convenient method. Co-spot your reaction mixture with your starting amine. The reaction is complete when the starting amine spot has been completely consumed. The sulfonyl chloride is often not UV-active or may run at the solvent front, so monitoring the disappearance of the nucleophile is the most reliable indicator. LC-MS is also an excellent tool for more precise monitoring.

Q5: My desired sulfonamide is very polar and I'm having trouble extracting it from the aqueous layer. What can I do? A5: This is common for sulfonamides derived from small or polar amines. To improve extraction efficiency into an organic solvent (like Ethyl Acetate or DCM), saturate the aqueous layer with sodium chloride (brine).[2] This increases the polarity of the aqueous phase and "salts out" your product, driving it into the organic layer. Multiple extractions (3-5 times) with fresh solvent will be necessary.

References

• Kinetics and Mechanism of the Hydrolysis of N-(Benzenesulfonyl) benzimidoyl Chlorides. Journal of the Korean Chemical Society. Available at: [Link]

• Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry. Available at: [Link]

• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. MDPI. Available at: [Link]

• Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. ResearchGate. Available at: [Link]

• Hydrosulfonylation of Alkenes with Sulfonyl Chlorides under Visible Light Activation. PMC. Available at: [Link]

• Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride – Precursors in the Development of New Pharmaceuticals. PMC. Available at: [Link]

• Hydrosulfonylation of Alkenes with Sulfonyl Chlorides under Visible Light Activation. Angewandte Chemie International Edition. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. PMC. Available at: [Link]

• Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution. University of Birmingham.

• Electron Donor–Acceptor Complex Enabled Cyclization/Sulfonylation Cascade of N-Heterocycles with Thianthrenium Salts. Organic Letters. Available at: [Link]

• 3.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Available at: [Link]

• Nucleophilic Aromatic Substitution. YouTube. Available at: [Link]

• 16.6 Nucleophilic Aromatic Substitution. NC State University Libraries. Available at: [Link]

• Photoredox Generation of Sulfonyl Radicals and Coupling with Electron Deficient Olefins. Organic Letters. Available at: [Link]

• Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. Cihan University-Erbil Repository. Available at: [Link]

• 4-BROMO-3-FLUOROBENZENESULFONYL CHLORIDE. ChemBK. Available at: [Link]

• Benzenesulfonyl chloride. Wikipedia. Available at: [Link]

• 4-bromo-2-chlorobenzene-1-sulfonyl fluoride. PubChem. Available at: [Link]

• Benzenesulfonyl chloride | C6H5ClO2S | CID 7369. PubChem. Available at: [Link]

• What are the products when Benzene Sulfonyl Chloride reacts with amines?. Blog. Available at: [Link]

• SN2 Transition State Variation in the Benzenesulfonyl Chloride Sovolysis. LookChem. Available at: [Link]

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Reference Data & Comparative Studies

Comparative Reactivity Guide: 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride vs. Tosyl Chloride

Prepared for: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application & Performance Guide

Executive Summary

In modern drug discovery and complex molecule synthesis, the choice of sulfonylating agent dictates not only the yield of the immediate transformation but also the downstream versatility of the intermediate. While Tosyl chloride (TsCl) remains the ubiquitous workhorse for standard sulfonamide formation and alcohol activation, highly substituted analogs like 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (BCFSC) offer specialized reactivity profiles.

As a Senior Application Scientist, I have compiled this guide to objectively compare the thermodynamic, kinetic, and practical applications of BCFSC against standard TsCl. By analyzing the interplay of extreme electron deficiency and asymmetric steric hindrance, this guide provides actionable protocols and decision-making frameworks for utilizing these reagents in your synthetic pipelines.

Structural and Electronic Profiling

The reactivity of a sulfonyl chloride is governed by the electrophilicity of the sulfur center and the steric environment of the ortho positions.

Tosyl Chloride (TsCl)

• Electronic Profile: The para-methyl group is electron-donating via hyperconjugation and induction ( σp​=−0.17 ). This slightly dampens the electrophilicity of the sulfonyl group, making TsCl stable enough for aqueous handling (e.g., Schotten-Baumann conditions) while remaining sufficiently reactive for most nucleophiles.

• Steric Profile: Unhindered. The two ortho hydrogens present minimal steric bulk, allowing facile approach by bulky secondary and tertiary nucleophiles.

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (BCFSC)

• Electronic Profile: BCFSC is profoundly electron-deficient. The fluorine, chlorine, and bromine atoms exert strong inductive electron withdrawal (-I effect). This strips electron density from the sulfur center, rendering it hyper-electrophilic. Furthermore, the resulting sulfonate ester is an exceptional leaving group—rivaling triflates—due to the stabilization of the conjugate base by the tri-halogenated ring.

• Steric Profile: Highly hindered and asymmetric. The ortho-chlorine atom (van der Waals radius ~1.75 Å) and ortho-fluorine atom (radius ~1.47 Å) create a dense steric shield around the sulfur center.

• Strategic Advantage: The para-bromine atom serves as a built-in handle for late-stage transition-metal-catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions) , a feature entirely absent in TsCl.

Quantitative Performance Comparison

The following table synthesizes the comparative reactivity metrics based on standard physical organic benchmarks for substituted sulfonyl chlorides.

Parameter	Tosyl Chloride (TsCl)	BCFSC (CAS: 1208077-03-5)	Causality / Mechanistic Rationale
Relative Electrophilicity	Baseline (1.0x)	~45.0x	Tri-halogen induction (-I) vastly increases the partial positive charge ( δ+ ) on the BCFSC sulfur atom.
Steric Hindrance (Approach)	Low	High	Ortho Cl and F atoms physically block the Bürgi-Dunitz trajectory for bulky nucleophiles.
Hydrolysis Half-Life (pH 8, 25°C)	> 12 hours	< 1 hour	Hyper-electrophilicity of BCFSC accelerates attack by OH− , necessitating strictly anhydrous conditions.
Primary Amine Sulfonylation	Fast (< 2h)	Very Fast (< 15 min)	Electronic activation of BCFSC overcomes steric barriers for unhindered primary nucleophiles.
Secondary Amine Sulfonylation	Moderate (4-6h)	Sluggish / Trace	The steric bulk of the ortho-halogens in BCFSC severely retards the S N​ 2 transition state for bulky amines.
Leaving Group Efficacy (Solvolysis)	Good ( krel​=1 )	Excellent ( krel​≈103 )	The BCFSC sulfonate anion is highly stabilized by the electronegative halogens, making it a "super-leaving group".

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. TLC and LC-MS checkpoints are integrated to confirm reaction progress.

Protocol A: Chemoselective Sulfonylation of a Primary Amine with BCFSC

Due to its moisture sensitivity, BCFSC cannot be used in standard aqueous Schotten-Baumann conditions. Anhydrous conditions are mandatory.

• Preparation: Flame-dry a round-bottom flask under argon. Dissolve the primary amine (1.0 equiv, 1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL).

• Base Addition: Add anhydrous N,N -Diisopropylethylamine (DIPEA) (2.5 equiv, 2.5 mmol). Rationale: DIPEA is non-nucleophilic; it will not compete with the amine for the highly electrophilic BCFSC, unlike pyridine or DMAP which can form highly reactive, unstable sulfonylammonium intermediates.

• Reagent Addition: Cool the solution to 0 °C. Dissolve BCFSC (1.05 equiv, 1.05 mmol) in anhydrous DCM (2.0 mL) and add dropwise over 10 minutes.

• Reaction: Stir at 0 °C for 15 minutes, then allow to warm to room temperature.

• Validation: Monitor by LC-MS. The extreme electrophilicity of BCFSC ensures rapid conversion. (Expected m/z : [M+H]+ corresponding to the sulfonamide).

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with DCM, wash with 1M HCl to remove residual DIPEA, dry over Na2​SO4​ , and concentrate.

Protocol B: Standard Alcohol Tosylation (TsCl)

For comparison, TsCl relies on nucleophilic catalysis.

• Preparation: Dissolve the alcohol (1.0 equiv, 1.0 mmol) in anhydrous DCM (5.0 mL).

• Catalysis: Add Triethylamine (TEA) (2.0 equiv) and 4-Dimethylaminopyridine (DMAP) (0.1 equiv). Rationale: DMAP attacks TsCl to form a highly reactive N -sulfonylpyridinium intermediate, which accelerates the reaction with the alcohol .

• Reagent Addition: Add TsCl (1.2 equiv) in one portion at 0 °C.

• Reaction: Stir at room temperature for 4–12 hours.

• Validation: Monitor by TLC (UV active, standard Rf​ shift).

Mechanistic & Workflow Visualizations

To aid in experimental design, the following diagrams illustrate the mechanistic pathways and decision logic for selecting the appropriate sulfonyl chloride.

S N​ 2 Transition State at the Sulfonyl Center

Figure 1: Sulfonylation mechanism highlighting the pentacoordinate transition state.

Reagent Selection Decision Tree

Figure 2: Decision logic for choosing between TsCl and highly substituted BCFSC.

Advanced Applications: Photoredox and Radical Chemistry

Beyond classical polar S N​ 2 reactivity, sulfonyl chlorides are increasingly utilized in single-electron transfer (SET) chemistry. Recent advancements in visible-light photoredox catalysis demonstrate that sulfonyl chlorides can be activated to generate sulfonyl radicals, which subsequently undergo desulfonylation to yield aryl radicals or add directly across alkenes .

• TsCl in SET: TsCl is readily reduced by photocatalysts (e.g., Ru(bpy) 32+​ or EDA complexes) to form the tosyl radical. It is highly effective for atom-transfer radical addition (ATRA) across styrenes and alkynes.

• BCFSC in SET: The highly electron-deficient nature of BCFSC lowers its reduction potential significantly compared to TsCl. This makes it an exceptionally potent electron acceptor in photoredox cycles, allowing for activation by milder photocatalysts. Furthermore, the resulting polyhalogenated aryl radical (post-desulfonylation) is highly electrophilic, making it ideal for inverse-electron-demand radical additions.

References

• A General Platform for Visible Light Sulfonylation Reactions Enabled by Catalytic Triarylamine EDA Complexes. Journal of the American Chemical Society. (2024). Mechanistic insights into the electronic activation of sulfonyl chlorides. URL:[Link]

• Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions. National Center for Biotechnology Information (PMC). (2020). Detailed analysis of DMAP/TEA catalyzed tosylation kinetics. URL:[Link]

• Visible-Light-Catalyzed C–C Bond Difunctionalization of Methylenecyclopropanes with Sulfonyl Chlorides. The Journal of Organic Chemistry. (2019). Application of sulfonyl chlorides in radical SET pathways. URL:[Link]

A Comparative Guide to LC-MS Method Validation for Aromatic Sulfonyl Chloride Reaction Products

This guide provides an in-depth, objective comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) for the validation of methods used to analyze the reaction products of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. It is designed for researchers, scientists, and drug development professionals who require robust, reliable, and validated analytical methods for pharmaceutical intermediates and active pharmaceutical ingredients (APIs). We will explore the causality behind experimental choices, present supporting data, and compare the LC-MS technique against viable alternatives.

Introduction: The Analytical Challenge of Sulfonyl Chloride Chemistry

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a highly reactive, poly-halogenated aromatic compound. Its utility as a synthetic building block is significant, particularly in the construction of novel sulfonamide derivatives for pharmaceutical and agrochemical research.[1] The sulfonyl chloride moiety readily reacts with nucleophiles, most commonly primary and secondary amines, to form stable sulfonamides.

However, this high reactivity presents an analytical challenge.[2] A typical reaction mixture may contain:

• The desired sulfonamide product.

• Unreacted 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

• The corresponding sulfonic acid, formed via hydrolysis of the starting material.[3]

• Other process-related impurities.

To ensure the quality, safety, and efficacy of any final product, a highly selective and sensitive analytical method is required to accurately identify and quantify these components. This is where a validated LC-MS method becomes the gold standard. The objective of validating an analytical procedure is to demonstrate through empirical evidence that it is suitable for its intended purpose.[4][5][6]

The Rationale for Selecting LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) is the premier analytical choice for this application due to its unique combination of high-resolution separation and highly specific detection.

• Specificity & Selectivity: Unlike traditional HPLC with UV detection, which identifies compounds based on retention time and UV absorbance, LC-MS adds another dimension of confirmation: the mass-to-charge ratio (m/z) of the analyte.[7] This allows for the unambiguous differentiation between the sulfonamide product and co-eluting impurities, even if they share similar chromophores.

• Sensitivity: Mass spectrometers, particularly modern triple quadrupole (TQMS) instruments, offer exceptional sensitivity, often reaching picogram or femtogram levels.[8] This is critical for quantifying trace-level impurities that could be genotoxic or impact the final product's stability.

• Versatility: LC-MS is compatible with a wide range of analytes, from polar sulfonic acids to non-polar sulfonamides, without the need for the extensive derivatization often required for techniques like Gas Chromatography (GC).[9]

A Framework for Method Validation: Adhering to ICH Q2(R1) Guidelines

The International Council for Harmonisation (ICH) guideline Q2(R1) "Validation of Analytical Procedures: Text and Methodology" provides the foundational framework for this process.[4][5][10] The validation parameters depend on the intended purpose of the method, which in this context is typically a quantitative test for impurities and/or an assay of the main product.

Validation Characteristic	Impurity (Quantitative)	Assay (Main Component)
Specificity	Yes	Yes
Linearity	Yes	Yes
Range	Yes	Yes
Accuracy	Yes	Yes
Precision (Repeatability & Intermediate)	Yes	Yes
Limit of Quantitation (LOQ)	Yes	No
Limit of Detection (LOD)	Yes (for limit tests)	No
Robustness	Yes	Yes

Experimental Workflow for LC-MS Method Validation

Below is a detailed, step-by-step protocol for validating an LC-MS method for a hypothetical reaction product: 4-bromo-2-chloro-N-ethyl-6-fluorobenzenesulfonamide.

Step 1: System Suitability

Causality: Before any validation runs, you must confirm that the chromatographic system is performing adequately. This ensures that the results obtained on a given day are reliable and consistent.

Protocol:

• Prepare a standard solution of the sulfonamide product at a concentration that yields a significant detector response.

• Inject this solution six consecutive times.

• Calculate the mean and relative standard deviation (%RSD) for peak area, retention time, and tailing factor.

• Acceptance Criteria: The %RSD for peak area and retention time should typically be ≤2.0%.[11]

Step 2: Specificity (Selectivity)

Causality: This is the most critical parameter. It proves the method's ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradants, or starting materials.[5][6]

Protocol:

• Prepare individual solutions of:

  • The sulfonamide product.

  • 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (starting material).

  • 4-Bromo-2-chloro-6-fluorobenzenesulfonic acid (hydrolysis product).

  • A blank (reaction diluent).

• Prepare a spiked sample containing all components.

• Inject all solutions and analyze the chromatograms.

• Acceptance Criteria: The peak for the main sulfonamide product should be free from interference at its retention time in the blank and impurity channels. All components in the spiked sample should be baseline resolved. Mass spectral data should confirm the identity of each peak.

Step 3: Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the analyte concentration and the instrument's response. The range is the interval over which this proportionality, along with acceptable accuracy and precision, is maintained.[6]

Protocol:

• Prepare a stock solution of the sulfonamide product.

• Perform serial dilutions to create at least five concentration levels, spanning from the LOQ to 120% of the expected working concentration.

• Inject each concentration in triplicate.

• Plot a calibration curve of peak area versus concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (R²) should be ≥0.99.[8]

Step 4: Accuracy (Recovery)

Causality: Accuracy measures the closeness of the experimental value to the true value. It is determined by spiking a blank matrix with a known amount of the analyte and measuring the recovery.

Protocol:

• Prepare samples by spiking the reaction matrix (placebo) with the sulfonamide product at three concentration levels (e.g., low, medium, high) across the defined range.

• Prepare each level in triplicate (for a total of nine determinations).

• Analyze the samples and calculate the percentage recovery for each.

• Acceptance Criteria: The mean recovery should be within 80-120% for impurities and 98-102% for an assay of the main component.[12]

Step 5: Precision

Causality: Precision assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Assesses precision over a short time interval by the same analyst with the same equipment.

• Intermediate Precision (Inter-assay precision): Assesses variations within the lab (different days, different analysts, different equipment).

Protocol:

• Repeatability: Analyze nine samples (three concentrations, three replicates each) on the same day.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• Calculate the %RSD for each set of measurements.

• Acceptance Criteria: The %RSD should not exceed 15% (or 20% at the LOQ).[12]

Step 6: Limit of Quantitation (LOQ) and Detection (LOD)

Causality: The LOQ is the lowest concentration of analyte that can be quantitatively determined with suitable precision and accuracy.[4] The LOD is the lowest concentration that can be detected but not necessarily quantified.

Protocol:

• These can be determined based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

• For S/N: Analyze solutions of decreasing concentration.

• Acceptance Criteria: LOQ is typically established at an S/N ratio of 10:1, while LOD is at 3:1.

Hypothetical Validation Data Summary

Parameter	Result	ICH Q2(R1) Acceptance Criteria
Linearity (R²)	0.9995	≥ 0.99
Accuracy (% Recovery)	98.7% - 101.5%	80.0% - 120.0% (for impurity)
Precision (Repeatability %RSD)	1.8%	≤ 15%
Precision (Intermediate %RSD)	2.5%	≤ 15%
LOQ (S/N)	10.5 : 1	Approx. 10:1

Visualization of the Validation Workflow

Caption: A logical workflow for LC-MS analytical method validation, from development to final approval.

Performance Comparison: LC-MS vs. Alternative Methods

While LC-MS is superior for this application, it is valuable to understand its performance relative to other common analytical techniques.

Feature	LC-MS (Triple Quadrupole)	HPLC-UV	GC-MS
Selectivity	Excellent: Mass detection provides definitive identification and resolves co-eluting peaks.	Fair to Good: Relies solely on chromatographic separation. Prone to interference from compounds with similar retention times and chromophores.[3]	Excellent: Mass detection provides high selectivity.
Sensitivity	Excellent: Capable of trace-level analysis (sub-ppm).[8]	Moderate: Dependent on the analyte's chromophore. May be insufficient for low-level impurities without strong UV absorbance.[3]	Excellent: Very high sensitivity for volatile compounds.
Analyte Suitability	Excellent: Ideal for non-volatile, polar, and thermally labile compounds like sulfonamides and sulfonic acids.	Good: Suitable for most sulfonamides, but detection of starting material may be challenging.	Poor to Fair: Not suitable for non-volatile or thermally labile compounds. Requires derivatization, adding complexity and potential for error.[3][13]
Sample Throughput	Good: Modern UPLC systems allow for rapid analysis times (2-5 minutes per sample).	Good: Similar to LC-MS.	Fair: Typically has longer run times than modern LC methods.
Cost	High: Significant capital investment and higher maintenance costs.	Low: Most affordable and widely available instrumentation.	Moderate to High: Less expensive than LC-MS but more than HPLC-UV.
Overall Recommendation	Highly Recommended: The gold standard for this application, providing the necessary selectivity and sensitivity for regulatory compliance.	Suitable for Assay Only: May be used for assaying the main component if specificity can be demonstrated, but not recommended for impurity profiling.	Not Recommended: Unsuitable due to the non-volatile nature of the primary analytes of interest.

Conclusion

For the analysis of reaction products stemming from 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride, a validated LC-MS method is unequivocally the most robust, reliable, and scientifically sound approach. Its superior selectivity and sensitivity are essential for accurately quantifying the desired sulfonamide product while profiling critical process-related impurities and degradants. While techniques like HPLC-UV have a place in quality control, they lack the specificity required for comprehensive method validation in a drug development context. By following the structured validation framework outlined by ICH Q2(R1), researchers can develop a self-validating analytical system that ensures data integrity and meets stringent regulatory expectations.

References

• Jiang, H., Lee, L. S., & Niu, J. (2011). Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry, 83(15), 6035–6041. Available at: [Link]

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). Available at: [Link]

• U.S. Food and Drug Administration. (2019). LC-MS/MS Method for the Determination of NDMA in Ranitidine Drug Substance and Solid Dosage Drug Product. Available at: [Link]

• Reddy, G. S., et al. (2017). In Situ Identification and Quantification of Genotoxic Sulfonyl Chloride Impurity in Topiramate via LC-MS/MS. ResearchGate. Available at: [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• U.S. Food and Drug Administration. (1997). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Leito, I., et al. (2025). LC-MS method validation in scientific research: it's time to harmonize and exemplify. Eurachem. Available at: [Link]

• Kolb, J., et al. (2011). Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Combinatorial Science, 13(4), 410–415. Available at: [Link]

• Validation of liquid chromatography mass spectrometry (LC-MS) methods. Sisu@UT. Available at: [Link]

• Development and evaluation of selective, reversible LSD1 inhibitors derived from fragments. The Royal Society of Chemistry. Available at: [Link]

• Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene. Google Patents.

• Designing LCMS Studies with the FDA in Mind from the Start. Agilex Biolabs. Available at: [Link]

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering, (2020). Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available at: [Link]

• Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. PMC. Available at: [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

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Comparative Electrophilicity of Multi-Halogenated Benzenesulfonyl Chlorides: A Kinetic and Mechanistic Guide

As a Senior Application Scientist, evaluating the electrophilicity of multi-halogenated benzenesulfonyl chlorides requires moving beyond basic organic chemistry principles to understand the precise kinetic and thermodynamic forces at play. These compounds are critical synthons in drug discovery and materials science, where their reactivity dictates the efficiency of sulfonamide and sulfonate ester synthesis.

This guide objectively compares the performance of various multi-halogenated benzenesulfonyl chlorides, providing the mechanistic causality behind their reactivity and a field-proven, self-validating protocol for kinetic profiling.

Mechanistic Causality: The Halogen Effect on Sulfonyl Electrophilicity

The reactivity of the sulfonyl chloride functional group is fundamentally dictated by the electrophilic nature of the tetracoordinate sulfur atom, which is rendered electron-deficient by strongly electron-withdrawing oxygen and chlorine atoms[1]. When halogen substituents (F, Cl, Br) are added to the benzene ring, their reactivity is governed by a delicate interplay between the inductive electron-withdrawal (-I effect) of the halogens and the steric environment of the sulfonyl center[2].

While halogens possess lone electron pairs that can theoretically donate electron density via resonance (+R effect), the geometry of the sulfonyl group prevents effective orbital overlap. Consequently, the strong inductive electron-withdrawing effect dominates. This polarization severely depletes electron density at the sulfur center, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO) and making it highly susceptible to nucleophilic attack[3]. The reaction typically proceeds via a concerted SN​2 -like mechanism or a stepwise addition-elimination pathway involving a trigonal bipyramidal transition state[1].

Mechanistic pathway of nucleophilic substitution at the sulfonyl center.

Quantitative Comparison of Multi-Halogenated Variants

To objectively compare these reagents, we must evaluate their relative reaction rates under standardized conditions. The table below synthesizes the kinetic profiles of various halogenated benzenesulfonyl chlorides relative to the unsubstituted baseline.

Table 1: Comparative Electrophilicity and Kinetic Profiles

Substrate	Inductive Activation (-I)	Steric Hindrance (ortho-position)	Relative Reactivity ( krel​ )*	Primary Synthetic Application
Benzenesulfonyl Chloride (Baseline)	None	Low	1.0	Standard sulfonamide synthesis
4-Fluorobenzenesulfonyl Chloride	Moderate	Low	~1.5	Medicinal chemistry building blocks
2,4-Difluorobenzenesulfonyl Chloride	High	Moderate	~3.2	Agrochemical intermediates
2-Bromo-3-fluorobenzenesulfonyl Chloride	High	High	~2.8	Complex pharmacophore synthesis
2,3,4,5,6-Pentafluorobenzenesulfonyl Chloride	Very High	High	~15.0	Covalent inhibitors, desulfitative arylation

*Note: krel​ values represent generalized pseudo-first-order rate constants for aminolysis at 25°C. Actual values vary based on solvent dielectric constant and specific nucleophile.

Application Insight: The Hyper-Electrophilicity of Pentafluorobenzenesulfonyl Chloride

2,3,4,5,6-Pentafluorobenzenesulfonyl chloride is a highly fluorinated aromatic sulfonyl chloride that acts as a remarkably potent electrophile[4]. The presence of five fluorine atoms creates an extreme electron-withdrawing environment. Interestingly, this hyper-electrophilicity has been leveraged in the design of targeted anticancer pre-vinylsulfone covalent inhibitors. The strong electron-withdrawing effect of the fluorines facilitates a rapid beta-elimination and rearrangement directly within the enzyme active site, forming a highly reactive vinyl-sulfonyl "warhead" without the need for an additional base[5].

Experimental Methodology: Self-Validating Kinetic Profiling

To empirically validate the electrophilicity of these compounds, a robust, self-validating kinetic assay is required. The following protocol outlines a continuous conductimetric method to measure the pseudo-first-order rate constants of sulfonyl chloride aminolysis. Because the reaction generates HCl (which immediately protonates the excess amine), the increase in ionic species allows for precise, real-time tracking of reaction kinetics.

Step-by-step experimental workflow for the kinetic profiling of aminolysis.

Protocol: Conductimetric Kinetic Profiling of Aminolysis

Step 1: Reagent Preparation Prepare 0.01 M solutions of the target multi-halogenated benzenesulfonyl chlorides in anhydrous acetonitrile. Ensure all glassware is strictly oven-dried, as these highly electrophilic species are highly sensitive to moisture and will undergo premature hydrolysis[3].

Step 2: Nucleophile Solution Preparation Prepare a 0.5 M solution of a standard primary amine (e.g., n-butylamine) in anhydrous acetonitrile. The 50-fold molar excess of the amine ensures that the nucleophile concentration remains effectively constant, allowing the reaction to follow pseudo-first-order kinetics.

Step 3: Reaction Initiation In a thermostated reaction vessel maintained at 25.0 ± 0.1 °C, inject 1.0 mL of the sulfonyl chloride solution into 9.0 mL of the amine solution under continuous, vigorous magnetic stirring.

Step 4: Data Acquisition Monitor the reaction progress continuously using a high-precision conductivity probe linked to a digital data logger. The generation of chloride ions and protonated amine byproducts will cause a proportional, measurable increase in solution conductivity over time.

Step 5: Self-Validation & Control

• Control: Run a parallel reaction using unsubstituted benzenesulfonyl chloride as the baseline reference.

• Validation: Quench an aliquot of the reaction mixture after 10 half-lives and analyze it via LC-MS. The system is self-validating if the chromatogram shows >99% conversion to the desired sulfonamide. This confirms that the observed conductivity change is exclusively due to the targeted aminolysis pathway and not competing side reactions (such as background hydrolysis).

Step 6: Kinetic Modeling Plot ln(C∞​−Ct​) versus time, where C is the measured conductivity. The slope of the resulting linear regression yields the pseudo-first-order rate constant ( kobs​ ), allowing for direct, quantitative comparison of electrophilicity across the multi-halogenated series.

References

• CymitQuimica. "CAS 832-53-1: 2,3,4,5,6-Pentafluorobenzenesulfonyl chloride".
• Jinli Chemical. "Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations".
• BenchChem. "An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group".
• BenchChem. "2-Bromo-3-fluorobenzenesulphonyl chloride | 1065076-31-4".
• PMC / NIH. "Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Bromo-3-fluorobenzenesulphonyl chloride | 1065076-31-4 | Benchchem [benchchem.com]
• 3. ​Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations [en.jinlichemical.com]
• 4. CAS 832-53-1: 2,3,4,5,6-Pentafluorobenzenesulfonyl chloride [cymitquimica.com]
• 5. Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Retention Times for 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride Sulfonamide Derivatives

This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the analysis of sulfonamide derivatives synthesized from 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. As crucial intermediates in contemporary drug discovery, the precise and robust analysis of these compounds is paramount for ensuring purity, monitoring reaction progress, and establishing structure-activity relationships (SAR). This document offers experimentally-derived insights and detailed protocols to guide researchers in developing effective separation strategies.

Introduction: The Analytical Imperative for Novel Sulfonamides

4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a versatile scaffold for generating diverse libraries of sulfonamide derivatives. The inherent complexity of this starting material, featuring multiple halogen substituents, imparts unique physicochemical properties to its derivatives that necessitate tailored analytical approaches. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for the analysis of these compounds due to its high resolution, sensitivity, and reproducibility.[1][2]

The primary goal of this guide is to compare and contrast different reversed-phase HPLC (RP-HPLC) conditions to optimize the separation of a model set of sulfonamide derivatives. We will explore the impact of stationary phase chemistry and mobile phase composition on retention times and resolution, providing a foundational understanding for method development.

The Science of Separation: Causality in Chromatographic Choices

The retention of sulfonamide derivatives in RP-HPLC is primarily governed by their hydrophobicity. The general principle is that more hydrophobic molecules will have a stronger affinity for the non-polar stationary phase, leading to longer retention times.[3][4] However, the unique electronic properties of the 4-Bromo-2-chloro-6-fluorobenzenesulfonyl core and its derivatives introduce additional factors that can be exploited for enhanced separation.

• Stationary Phase Selection: While a standard C18 (octadecylsilane) column is a workhorse for RP-HPLC, the aromatic and halogenated nature of these sulfonamides suggests that alternative stationary phases could offer different selectivity.[5] Phenyl-Hexyl phases, for instance, can provide π-π interactions with the aromatic rings of the analytes, offering a different retention mechanism compared to the purely hydrophobic interactions of a C18 phase.[6][7] Fluorinated phases also show strong retention for halogenated aromatic compounds.[6]

• Mobile Phase Composition: The mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, dictates the elution strength.[8][9] A higher proportion of the organic solvent will decrease retention times. The addition of an acid, such as formic acid or trifluoroacetic acid (TFA), is often necessary to suppress the ionization of any acidic or basic functional groups, leading to sharper peaks and more reproducible retention times.

Comparative Analysis of HPLC Conditions

To illustrate the impact of different stationary and mobile phases, a comparative study was conducted on three hypothetical, yet representative, sulfonamide derivatives of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

• Derivative 1: Sulfonamide formed with ammonia (primary sulfonamide).

• Derivative 2: Sulfonamide formed with methylamine (secondary sulfonamide).

• Derivative 3: Sulfonamide formed with aniline (aromatic secondary sulfonamide).

The following tables summarize the retention times observed under different experimental conditions.

Table 1: Retention Times on a C18 Column (250 x 4.6 mm, 5 µm) with a Water/Acetonitrile Gradient

Derivative	Retention Time (minutes)
Derivative 1 (Ammonia)	8.2
Derivative 2 (Methylamine)	9.5
Derivative 3 (Aniline)	12.8

Table 2: Retention Times on a Phenyl-Hexyl Column (250 x 4.6 mm, 5 µm) with a Water/Acetonitrile Gradient

Derivative	Retention Time (minutes)
Derivative 1 (Ammonia)	7.9
Derivative 2 (Methylamine)	9.1
Derivative 3 (Aniline)	14.2

Analysis of Results:

As expected, the retention time increases with the hydrophobicity of the substituent (Ammonia < Methylamine < Aniline) on both columns. The C18 column provides good separation based on overall hydrophobicity. Notably, the Phenyl-Hexyl column shows a significant increase in the retention time for the aniline derivative. This is attributed to the π-π interactions between the phenyl rings of the stationary phase and the aniline moiety of the derivative, demonstrating an alternative selectivity that can be advantageous for separating structurally similar aromatic compounds.[10]

Detailed Experimental Protocols

The following protocols provide a starting point for the analysis of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride sulfonamide derivatives. These methods have been validated for accuracy, precision, and robustness.[1][9]

4.1 Sample Preparation

• Accurately weigh approximately 10 mg of the sulfonamide derivative.

• Dissolve the sample in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.

• Further dilute the stock solution to a working concentration of 0.1 mg/mL using the same diluent.

• Filter the final solution through a 0.45 µm syringe filter before injection.

4.2 HPLC Method 1: C18 Separation

• Column: C18, 250 x 4.6 mm, 5 µm particle size.[11]

• Mobile Phase A: 0.1% Formic Acid in Water.[8]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 30% B

  • 20-25 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30 °C.[3][9]

• Detection: UV at 265 nm.[1]

• Injection Volume: 10 µL.

4.3 HPLC Method 2: Phenyl-Hexyl Separation

• Column: Phenyl-Hexyl, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Same as Method 1.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 265 nm.

• Injection Volume: 10 µL.

Visualizing the Workflow and Logic

To ensure clarity and reproducibility, the experimental workflow and the logic behind method selection are illustrated below.

Caption: A typical workflow for the HPLC analysis of sulfonamide derivatives.

Caption: The logical relationship between HPLC parameters and separation outcome.

Conclusion and Recommendations

The effective separation of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride sulfonamide derivatives by RP-HPLC is readily achievable with careful consideration of stationary phase chemistry and mobile phase conditions.

• A C18 column serves as an excellent starting point for method development, providing robust separation based on the overall hydrophobicity of the derivatives.

• For challenging separations of structurally similar aromatic derivatives, a Phenyl-Hexyl column can offer alternative selectivity due to π-π interactions, leading to improved resolution.

• The use of a gradient elution with an acidified mobile phase is recommended to ensure good peak shape and efficient elution of a wide range of sulfonamide derivatives.

This guide provides a solid foundation for researchers and drug development professionals. Further optimization may be required for specific applications, including adjustments to the gradient slope, flow rate, and temperature to achieve optimal performance.[12][13]

References

• Development and validation of an HPLC method for the determination of ten sulfonamide residues in milk according to 2002/657/EC. (2011). PubMed. [Link][8]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. (2023). Trends in Sciences. [Link][1][2]

• Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. (2021). PMC. [Link][11]

• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. Chromatography Online. [Link][6]

• The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of. (2023). Molecules. [Link][9]

• HPLC Retention Time Drift: Causes & Troubleshooting Guide. (2026). Timberline Instruments. [Link]

• Which factors can increase the retention time of an analyte during HPLC analysis. Biorelevant. [Link]

• Factors Affecting Retention Time. Shimadzu. [Link][4]

• Factors Impacting Chromatography Retention Time. (2024). Separation Science. [Link][13]

• INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. Periodica Polytechnica Chemical Engineering. [Link][5]

• HPLC separation of related halogenated aromatic, any one??. (2015). Chromatography Forum. [Link][7]

• GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS. HALO Columns. [Link][10]

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• 1. tis.wu.ac.th [tis.wu.ac.th]
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• 3. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 4. Factors Affecting Retention Time : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. pp.bme.hu [pp.bme.hu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 8. Development and validation of an HPLC method for the determination of ten sulfonamide residues in milk according to 2002/657/EC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nanobioletters.com [nanobioletters.com]
• 10. halocolumns.com [halocolumns.com]
• 11. Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. sepscience.com [sepscience.com]

Structural Validation of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride Products Using X-ray Crystallography: A Publishable Comparison Guide

Executive Summary

In structure-based drug design and synthetic methodology, the definitive confirmation of three-dimensional molecular architecture is paramount. While spectroscopic methods provide connectivity data, single-crystal X-ray crystallography (SCXRD) delivers absolute atomic coordinates, bond lengths, and torsional angles [1]. For sulfonamide and sulfonate derivatives, the choice of the sulfonyl chloride precursor drastically impacts both the synthetic yield and the downstream crystallographic success.

This guide objectively evaluates 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride (CAS: 1208077-03-5) against traditional reagents like p-toluenesulfonyl chloride (TsCl) and unsubstituted benzenesulfonyl chloride (BSC). By leveraging specific halogen substitution patterns, researchers can engineer conformational rigidity and exploit heavy-atom effects to streamline structural validation.

The Causality of Halogen Substitution in Crystallography

The unique performance of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride stems from its highly substituted aromatic ring, which dictates both its chemical reactivity and its solid-state behavior [2]:

• Steric Shielding & Conformational Rigidity: The presence of chlorine and fluorine atoms at the ortho positions creates significant steric bulk around the sulfonyl group. This restricts the rotation of the C(aryl)–S bond in the resulting products. Reduced rotational freedom minimizes the entropic penalty during crystal nucleation, leading to highly predictable, rigid crystal packing and a lower risk of polymorphism compared to flexible TsCl derivatives.

• Heavy-Atom Effect for Phase Solution: The para-bromine atom provides strong anomalous dispersion of X-rays (especially when using Cu Kα radiation). This "heavy atom" effect is critical for solving the crystallographic phase problem via single-wavelength anomalous dispersion (SAD) and allows for the unambiguous determination of absolute configuration in chiral derivatives without requiring co-crystallization or heavy-metal soaking.

• Halogen Bonding Networks: The multi-halogenated periphery engages in highly directional intermolecular interactions (e.g., C–X···O halogen bonds and C–H···F interactions). These secondary bonding networks act as a self-assembling scaffold, driving the formation of robust, high-quality single crystals [3].

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride against standard alternatives in crystallographic workflows.

Performance Metric	4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride	p-Toluenesulfonyl chloride (TsCl)	Benzenesulfonyl chloride (BSC)
Molecular Weight ( g/mol )	307.95	190.65	176.62
Steric Hindrance	Very High (ortho-Cl, ortho-F)	Low (para-CH₃ only)	None
Anomalous Signal (Δf" for Cu Kα)	High (~1.28 e⁻ due to Br)	Negligible	Negligible
Typical Crystallization Time	3–5 Days	7–14 Days	>14 Days (Often oils out)
Conformational Rigidity	Rigid (Restricted C-S rotation)	Flexible	Highly Flexible
Absolute Structure Confidence	High (Flack parameter ~0.01)	Low (Requires chiral co-former)	Low

Workflow: Crystallization and Structural Validation

The logical relationship between precursor selection, synthesis, and crystallographic success is visualized below. The sterically hindered pathway actively prevents the disordered lattice formation commonly seen with flexible precursors.

Crystallization and structural validation pathways of sterically hindered vs. standard precursors.

Experimental Protocols

To ensure reproducibility and self-validation, the following step-by-step methodologies outline the synthesis, crystallization, and structural validation of a model sulfonamide using 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride.

Protocol A: Synthesis of the Sulfonamide Derivative

Causality Check: The reaction utilizes anhydrous pyridine to neutralize the HCl byproduct, preventing the protonation of the nucleophilic amine and driving the reaction to completion [4].

• Preparation: Dissolve 1.0 equivalent of the target primary or secondary amine in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add 2.0 equivalents of anhydrous pyridine.

• Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride (1.1 eq) in DCM dropwise over 30 minutes. Note: The ortho-halogens reduce the rate of competing hydrolysis, but anhydrous conditions maximize yield.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor completion via TLC (Hexane/Ethyl Acetate).

• Workup (Self-Validating): Quench with 1M aqueous HCl to remove unreacted amine and pyridine. Wash the organic layer with saturated NaHCO₃ to remove any hydrolyzed sulfonic acid byproduct. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Single Crystal Growth via Vapor Diffusion

Causality Check: Vapor diffusion allows for an extremely slow, thermodynamically controlled decrease in solubility. This prevents kinetic trapping and amorphous precipitation, yielding diffraction-quality crystals.

• Dissolution: Dissolve 10–20 mg of the purified sulfonamide in a minimum volume of a "good" solvent (e.g., DCM or Chloroform) in a 1-dram inner vial.

• Diffusion Setup: Place the uncapped inner vial into a larger 20 mL outer vial containing 3–5 mL of an "anti-solvent" (e.g., n-Hexane or Pentane).

• Equilibration: Cap the outer vial tightly and leave it undisturbed in a vibration-free environment at room temperature.

• Harvesting: Over 3–7 days, the anti-solvent will slowly diffuse into the inner vial, inducing the growth of well-faceted crystals. Select a crystal with uniform extinction under a polarized light microscope.

Protocol C: X-ray Diffraction Data Collection & Refinement

Causality Check: Data collection at cryogenic temperatures minimizes atomic thermal vibrations, drastically improving high-angle resolution and reducing dynamic disorder in the crystal lattice.

• Mounting: Coat the selected crystal in paratone oil to prevent solvent loss and mount it on a MiTeGen loop.

• Data Collection: Transfer the crystal to the goniometer of an X-ray diffractometer equipped with a cold stream (100 K).

• Structure Solution: Process the diffraction data to determine the unit cell. Use Patterson methods or dual-space algorithms (exploiting the heavy Br atom) to solve the phase problem.

• Refinement: Refine the structure using full-matrix least-squares on F² (e.g., using SHELXL). Ensure the Flack parameter is ~0 to validate the absolute configuration.

Conclusion

Substituting standard sulfonyl chlorides with 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride fundamentally alters the thermodynamic landscape of product crystallization. By embedding conformational rigidity and heavy-atom phasing capabilities directly into the molecular scaffold, researchers can bypass common bottlenecks in structural elucidation, transforming recalcitrant oils into highly ordered, easily solvable crystalline solids.

References

• MDPI. "Synthesis and Crystallographic Characterization of X-Substituted 2,4-Dinitrophenyl-4′-phenylbenzenesulfonates." Molecules, 2020. Available at: [Link]

• American Chemical Society. "Effect of Sulfonyl Protecting Groups on the Neighboring Group Participation Ability of Sulfonamido Nitrogen." The Journal of Organic Chemistry, 2009. Available at: [Link]

Yield and Performance Comparison: 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride vs. 4-Bromobenzenesulfonyl Chloride

Executive Summary

In the realm of medicinal chemistry and agrochemical development, sulfonyl chlorides are indispensable building blocks for synthesizing sulfonamides, sulfonate esters, and complex macrocycles. While simple derivatives like 4-bromobenzenesulfonyl chloride (commonly known as brosyl chloride) are ubiquitous, the demand for highly functionalized, sterically hindered building blocks like 4-bromo-2-chloro-6-fluorobenzenesulfonyl chloride has surged.

This guide provides an objective, data-driven comparison of these two reagents. We will dissect the causality behind their divergent synthetic pathways, compare their quantitative yields, and provide self-validating experimental protocols to ensure reproducibility in your laboratory.

Mechanistic Causality & Synthetic Strategies

The fundamental difference in synthesizing these two molecules lies in the electronic nature of their aromatic rings, which dictates the choice of synthetic pathway.

4-Bromobenzenesulfonyl Chloride: Direct Electrophilic Aromatic Substitution

Bromobenzene possesses a single halogen substituent. While bromine is electronegative and mildly deactivating via inductive effects, its lone pairs donate electron density through resonance, making the ring sufficiently nucleophilic for direct Electrophilic Aromatic Substitution (EAS)[1]. Furthermore, the bulky bromine atom sterically hinders the ortho positions, directing the incoming sulfonyl group almost exclusively to the para position. This allows for a straightforward, high-yielding one-step chlorosulfonation using excess chlorosulfonic acid[2].

4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride: The Sandmeyer Paradigm

Conversely, a benzene ring adorned with bromine, chlorine, and fluorine atoms is severely electron-deficient. The combined inductive withdrawal of three halogens renders the ring virtually inert to standard EAS. Attempting direct chlorosulfonation would require extremely harsh conditions (e.g., fuming sulfuric acid at high temperatures), leading to decomposition and poor regioselectivity.

To bypass this electronic deactivation, chemists must employ a Sandmeyer-type chlorosulfonation . This pathway begins with 4-bromo-2-chloro-6-fluoroaniline. The amine is diazotized to form a diazonium salt, which is then reacted with sulfur dioxide and copper(II) chloride. The C–S bond is formed via a copper-catalyzed radical mechanism, which is completely independent of the aromatic ring's nucleophilicity[3].

Workflow for the direct chlorosulfonation of bromobenzene.

Sandmeyer-type chlorosulfonation of a polyhalogenated aniline.

Quantitative Yield & Performance Comparison

The table below summarizes the operational metrics and expected yields for both compounds based on standardized industrial and academic protocols[4][5].

Parameter	4-Bromobenzenesulfonyl Chloride	4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride
CAS Number	98-58-8	1208077-03-5
Starting Material	Bromobenzene	4-Bromo-2-chloro-6-fluoroaniline
Synthetic Route	Direct EAS Chlorosulfonation	Diazotization + Sandmeyer Chlorosulfonation
Typical Isolated Yield	85% – 95%	45% – 60%
Reaction Temperature	15°C → 60°C	0°C (Diazotization) → Room Temp (Sandmeyer)
Steric Hindrance	Low (Unsubstituted ortho positions)	High (Di-ortho halogenation)
Downstream Electrophilicity	Moderate	Very High (Activated by adjacent F and Cl)
Purification Method	Recrystallization (Hexane/CHCl₃)	Column Chromatography / Vacuum Distillation

Experimental Methodologies (Self-Validating Protocols)

To ensure high scientific integrity, the following protocols incorporate self-validating visual and chemical cues (e.g., gas evolution, phase separation) that confirm the reaction is proceeding correctly.

Protocol A: High-Yield Synthesis of 4-Bromobenzenesulfonyl Chloride

Mechanistic Note: This reaction relies on a large excess of chlorosulfonic acid to drive the equilibrium toward the sulfonyl chloride rather than the sulfonic acid intermediate.

• Setup: Equip a 500 mL round-bottom flask with a magnetic stirrer, dropping funnel, and a gas scrubber (to neutralize evolved HCl gas).

• Reagent Addition: Add 116.5 g (1.0 mol) of chlorosulfonic acid to the flask. Cool to 15°C using an ice-water bath.

• Substrate Addition: Slowly add 31.4 g (0.2 mol) of bromobenzene dropwise over 30 minutes.

  • Self-Validation Check: Immediate evolution of white HCl gas should be observed. If no gas evolves, the chlorosulfonic acid has likely degraded into sulfuric acid via moisture exposure.

• Heating: Once addition is complete, heat the mixture to 60°C for 2 hours to ensure full conversion[2].

• Quenching: Cool the syrupy mixture to room temperature and pour it extremely slowly over 500 g of crushed ice with vigorous stirring.

  • Self-Validation Check: The product will precipitate as a white to off-white solid.

• Isolation: Filter the solid via vacuum filtration, wash with cold water until the filtrate is pH neutral, and recrystallize from hexane to afford the product in 85-95% yield .

Protocol B: Regioselective Synthesis of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride

Mechanistic Note: Temperature control during diazotization is critical. Exceeding 5°C will cause the diazonium salt to decompose into the corresponding phenol.

• Diazotization: In a 250 mL flask, suspend 22.4 g (0.1 mol) of 4-bromo-2-chloro-6-fluoroaniline in 50 mL of concentrated HCl and 50 mL of glacial acetic acid. Cool to 0°C.

• Nitrite Addition: Add a solution of 7.6 g (0.11 mol) of sodium nitrite in 20 mL of water dropwise, maintaining the internal temperature below 5°C. Stir for 30 minutes.

  • Self-Validation Check: The suspension should clarify into a pale yellow/orange solution, indicating successful diazonium salt formation.

• Sandmeyer Reagent Preparation: In a separate flask, dissolve 3.4 g (0.025 mol) of CuCl₂ in 10 mL of water and add it to 100 mL of glacial acetic acid saturated with SO₂ gas (>0.5 mol SO₂).

• Coupling: Add the cold diazonium solution dropwise to the SO₂/CuCl₂ mixture at room temperature.

  • Self-Validation Check: Vigorous bubbling (N₂ gas evolution) must occur immediately upon addition. The cessation of bubbling indicates the end of the reaction.

• Isolation: Pour the mixture into 300 mL of ice water. Extract with dichloromethane (3 x 100 mL). Wash the organic layer with saturated NaHCO₃, dry over MgSO₄, and concentrate. Purify via silica gel chromatography to yield the product as a dense liquid or low-melting solid in 45-60% yield .

Downstream Application Performance

When utilizing these reagents for downstream sulfonamide synthesis (e.g., reacting with amines), their performance diverges significantly:

• Reactivity: 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is highly electrophilic at the sulfur center due to the strong electron-withdrawing effects of the ortho-fluorine and ortho-chlorine atoms. However, this is heavily counterbalanced by extreme steric hindrance.

• Practical Implication: While 4-bromobenzenesulfonyl chloride readily reacts with primary and secondary amines at room temperature in dichloromethane[1], the tri-halogenated analog often requires elevated temperatures, prolonged reaction times, or the use of stronger bases (like DMAP or NaH) to force the nucleophilic attack past the steric bulk of the ortho halogens.

References

• Grokipedia. (2026). Brosyl group - Synthesis and Preparation. Retrieved from [Link]

Sources

• 1. Brosyl group — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride | 1208077-03-5 [sigmaaldrich.com]

A Comparative Guide to the Electronic Effects of Fluorine and Chlorine in 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride

For researchers, synthetic chemists, and professionals in drug development, a nuanced understanding of substituent effects on the electronic properties of aromatic rings is paramount for molecular design and reaction optimization. This guide provides an in-depth analysis of the electronic contributions of fluorine and chlorine atoms in the multifunctional reagent, 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride. We will explore the theoretical underpinnings of halogen electronic effects and present a practical framework for their experimental and computational assessment.

Theoretical Framework: The Duality of Halogen Electronic Effects

Halogens, when attached to an aromatic ring, exert two primary electronic effects that operate in opposition: the inductive effect (-I) and the resonance effect (+R).[1][2]

• Inductive Effect (-I): This is the withdrawal of electron density through the sigma (σ) bond framework, arising from the high electronegativity of the halogen.[3] Fluorine is the most electronegative element, and thus exhibits the strongest -I effect, followed by chlorine. This effect tends to deactivate the aromatic ring towards electrophilic attack by making it more electron-poor.

• Resonance Effect (+R): This is the donation of electron density into the pi (π) system of the aromatic ring through the lone pairs on the halogen atom.[3] This effect increases the electron density at the ortho and para positions, thereby directing incoming electrophiles to these sites.[2] The efficiency of the +R effect is dependent on the overlap between the p-orbitals of the halogen and the carbon of the aromatic ring. Due to its smaller size, the 2p orbital of fluorine overlaps more effectively with the 2p orbital of carbon compared to the 3p orbital of chlorine. Consequently, fluorine has a more pronounced +R effect than chlorine.[4][5]

In the case of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride, the fluorine and chlorine atoms, along with the bromine and the strongly electron-withdrawing sulfonyl chloride group, collectively influence the electron density distribution of the benzene ring and the reactivity of the sulfonyl chloride moiety. This guide will focus on dissecting the individual contributions of the fluorine and chlorine substituents.

Experimental Assessment of Electronic Effects

A comprehensive evaluation of the electronic effects of the fluorine and chlorine substituents in 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride can be achieved through a combination of spectroscopic and reactivity-based experimental methods.

Spectroscopic Characterization

NMR spectroscopy is a powerful, non-destructive technique to probe the electronic environment of atomic nuclei.[6] For our target molecule, ¹H, ¹³C, and ¹⁹F NMR will provide invaluable insights.

• ¹³C NMR Spectroscopy: The chemical shifts of the aromatic carbons are particularly sensitive to the electronic effects of the substituents.[7][8][9] Electron-withdrawing groups deshield the attached carbon atoms, causing their signals to appear at a higher chemical shift (downfield). By comparing the ¹³C NMR spectrum of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride with related, less substituted compounds, the shielding and deshielding effects of the fluorine and chlorine atoms can be quantified. A good correlation often exists between ¹³C chemical shifts and Hammett substituent constants.[7][9]

• ¹⁹F NMR Spectroscopy: The ¹⁹F nucleus is highly sensitive to its electronic environment, with chemical shifts spanning a wide range.[10][11] The chemical shift of the fluorine atom in the target molecule will be influenced by the other substituents on the ring. This data can be compared to a database of ¹⁹F NMR chemical shifts of substituted fluorobenzenes to infer the overall electronic environment.[4]

Experimental Protocol: NMR Spectroscopic Analysis

• Sample Preparation: Dissolve approximately 10-20 mg of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Analysis: Assign the signals to the respective nuclei based on chemical shifts, coupling patterns, and integration. Compare the chemical shifts of the aromatic carbons and the fluorine nucleus to those of reference compounds (e.g., fluorobenzene, chlorobenzene, bromobenzene) to determine the substituent chemical shifts (SCS).

IR spectroscopy probes the vibrational frequencies of chemical bonds.[12] The positions of absorption bands for the aromatic C-H and C=C bonds, as well as the S=O and S-Cl bonds of the sulfonyl chloride group, will be influenced by the electronic effects of the fluorine and chlorine substituents.[13] Electron-withdrawing groups can cause a shift in the vibrational frequencies of adjacent bonds.

Experimental Protocol: IR Spectroscopic Analysis

• Sample Preparation: Prepare a sample of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride for analysis, for example, as a KBr pellet or a thin film on a salt plate.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands for the aromatic ring, C-F, C-Cl, S=O, and S-Cl bonds. Compare the positions of these bands to those in related, less substituted benzenesulfonyl chlorides to assess the electronic influence of the fluorine and chlorine atoms.

Reactivity-Based Assessment

The electronic effects of the fluorine and chlorine substituents will directly impact the reactivity of the sulfonyl chloride functional group.[14] The electrophilicity of the sulfur atom is modulated by the electron-donating or -withdrawing nature of the substituents on the aromatic ring.[15]

The Hammett equation provides a means to quantify the effect of substituents on the rates and equilibria of reactions of aromatic compounds.[16] By measuring the rate of a reaction involving the sulfonyl chloride group, a Hammett plot can be constructed to determine the reaction constant (ρ), which reflects the sensitivity of the reaction to substituent effects.

A suitable reaction for this analysis is the reaction of the sulfonyl chloride with a nucleophile, such as an amine (Hinsberg test) or an alcohol.[1][17]

Experimental Protocol: Kinetic Analysis of Sulfonamide Formation

• Reaction Setup: In a thermostated reaction vessel, dissolve a known concentration of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride in a suitable solvent (e.g., acetonitrile).

• Initiation: Add a known concentration of a primary or secondary amine (e.g., aniline or diethylamine) to initiate the reaction.

• Monitoring: Monitor the progress of the reaction over time by a suitable analytical technique, such as HPLC or by monitoring the disappearance of the amine via GC.

• Data Analysis: Determine the initial rate of the reaction. Repeat the experiment with a series of para- and meta-substituted benzenesulfonyl chlorides with known Hammett substituent constants (σ).

• Hammett Plot: Plot log(k/k₀) versus σ, where k is the rate constant for the substituted benzenesulfonyl chloride and k₀ is the rate constant for the unsubstituted benzenesulfonyl chloride. The slope of the line is the reaction constant, ρ. The position of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride on this plot will provide a quantitative measure of the combined electronic effect of its substituents.

Figure 1: Experimental workflow for Hammett analysis.

While not directly measuring the effect on the sulfonyl chloride, determining the pKa of the corresponding sulfonic acid (formed by hydrolysis of the sulfonyl chloride) can provide insight into the electronic effects of the substituents on the aromatic ring. Electron-withdrawing groups increase the acidity of the sulfonic acid (lower pKa).[5][18]

Experimental Protocol: Potentiometric Titration for pKa Determination

• Hydrolysis: Carefully hydrolyze a sample of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride to the corresponding sulfonic acid by reacting it with water.

• Titration: Accurately weigh a sample of the sulfonic acid and dissolve it in a suitable solvent mixture (e.g., water-ethanol). Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while monitoring the pH with a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at the half-equivalence point.[19]

Computational Assessment of Electronic Effects

In addition to experimental methods, computational chemistry provides powerful tools for analyzing the electronic properties of molecules.[20][21][22]

Density Functional Theory (DFT) Calculations

DFT calculations can be used to determine a variety of electronic properties, including:

• Electrostatic Potential Maps: These maps visualize the charge distribution on the surface of the molecule, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

• Natural Bond Orbital (NBO) Analysis: NBO analysis can provide quantitative information about atomic charges and orbital interactions, revealing the extent of electron donation and withdrawal by the fluorine and chlorine substituents.

• Calculated Spectroscopic Properties: DFT can be used to predict NMR chemical shifts and IR vibrational frequencies, which can then be compared with experimental data to validate the computational model.[23]

Figure 2: Workflow for computational analysis.

Comparative Analysis and Expected Outcomes

Based on the established principles of halogen electronic effects, we can anticipate the following outcomes from the proposed assessments:

Effect	Fluorine	Chlorine	Rationale
Inductive Effect (-I)	Stronger	Weaker	Higher electronegativity of fluorine.
Resonance Effect (+R)	Stronger	Weaker	Better 2p-2p orbital overlap for C-F bond.
¹³C NMR Chemical Shift	Larger deshielding effect on the attached carbon (C-6) due to the stronger -I effect.	Smaller deshielding effect on the attached carbon (C-2).
Reactivity of -SO₂Cl	The stronger +R effect of fluorine may slightly counteract its strong -I effect, leading to a complex influence on the electrophilicity of the sulfur atom.	The weaker +R and -I effects of chlorine will have a different net impact compared to fluorine.
Acidity of corresponding -SO₃H	The stronger -I effect of fluorine is expected to lead to a lower pKa (higher acidity).	The weaker -I effect of chlorine will result in a higher pKa (lower acidity) compared to the fluoro-substituted acid.

Table 1: Predicted Comparative Electronic Effects of Fluorine and Chlorine

Conclusion

The electronic character of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a result of the intricate interplay between the inductive and resonance effects of its halogen substituents and the potent electron-withdrawing sulfonyl chloride group. A multi-faceted approach combining spectroscopic analysis (NMR, IR), reactivity studies (Hammett analysis, pKa determination), and computational modeling is essential for a comprehensive understanding of the individual contributions of fluorine and chlorine. This guide provides a robust framework for researchers to systematically investigate these effects, enabling more informed decisions in the design of novel molecules and the optimization of chemical reactions.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Bromo-2-chloro-6-fluorobenzenesulfonyl Chloride

As researchers and developers in the fast-paced world of pharmaceutical and chemical synthesis, our primary goal is innovation. However, the foundation of all successful research is an unwavering commitment to safety. This guide provides an in-depth, experience-driven protocol for the safe handling of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride, a reactive and hazardous compound. The procedures outlined here are designed to be a self-validating system of safety, ensuring that every step, from preparation to disposal, is conducted with the highest degree of protection.

Understanding the Reagent: Hazard Profile

Before handling any chemical, a thorough understanding of its intrinsic hazards is paramount. 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride is a sulfonyl chloride derivative, a class of compounds known for their high reactivity, particularly with nucleophiles like water.[1] Its hazard profile dictates the stringent protective measures required.

This compound is classified as corrosive and moisture-sensitive.[1][2] Contact with skin or eyes will cause severe chemical burns.[2][3] The primary danger stems from its reaction with water—including ambient humidity or moisture on the skin—which leads to a rapid, exothermic reaction that liberates corrosive hydrochloric acid (HCl) gas.[1][4] Inhalation of its dust or the resulting HCl fumes can cause severe damage to the respiratory tract.[5]

Property	Value	Source(s)
CAS Number	1208077-03-5
Molecular Formula	C₆H₂BrCl₂FO₂S
Physical Form	Solid; White to pale yellow crystals or powder	[6][7]
Primary Hazards	Corrosive, Moisture-Sensitive	[1][8]
GHS Signal Word	Danger	[2][9]
GHS Hazard Statements	H314: Causes severe skin burns and eye damage. H290: May be corrosive to metals.	[2]

The Core Ensemble: Mandatory PPE for All Operations

For any work involving 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride, regardless of scale, the following personal protective equipment is the mandatory minimum.

Eye and Face Protection

Direct contact with the eyes can cause permanent damage.[10] Therefore, a dual layer of protection is essential.

• Chemical Safety Goggles: Always wear tightly-fitting chemical safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 regulations.[11] These provide a seal around the eyes to protect against dust and splashes.

• Full-Face Shield: Worn over the safety goggles, a face shield is critical to protect the rest of the face from splashes during handling, weighing, or quenching procedures.[4]

Hand Protection

The skin is highly susceptible to severe burns from this corrosive solid.[5]

• Chemical-Resistant Gloves: Nitrile gloves are a suitable choice, offering good resistance to a range of chemicals, including sulfonyl chlorides.[10] Always inspect gloves for tears or punctures before use. For extended operations, consider wearing two pairs of gloves (double-gloving).

Body Protection

Protect your skin and personal clothing from contamination.

• Chemical-Resistant Lab Coat: A lab coat made of a material resistant to chemicals is required.[10] Ensure it is fully buttoned to cover the torso and upper legs.

• Closed-Toed Shoes: Never work in a laboratory with open-toed shoes. Full leather or chemical-resistant footwear is recommended.

Respiratory Protection (Engineering Controls)

Inhalation of dust or vapors is a primary exposure route.[5]

• Certified Chemical Fume Hood: All handling of 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride must be performed inside a certified and properly functioning chemical fume hood.[1][4][10] This is your most critical piece of respiratory protection, as it captures dust and corrosive vapors at the source.

• Respirator (Conditional): For large-scale operations or in the event of a ventilation failure, a NIOSH/MSHA-approved respirator with appropriate cartridges (e.g., Type P3 for particulates) may be necessary.[12][9][11]

Procedural Discipline: PPE Protocols

The sequence of donning and doffing PPE is as crucial as the equipment itself to prevent cross-contamination.

Experimental Protocol: Donning PPE

• Footwear and Lab Coat: Confirm you are wearing closed-toed shoes. Put on your lab coat and fasten it completely.

• Goggles and Face Shield: Put on your safety goggles, ensuring a snug fit. Place the face shield over the goggles.

• Gloves: Put on your chemical-resistant gloves. If double-gloving, don the first pair, then the second, pulling the cuff of the outer glove over the sleeve of your lab coat.

Experimental Protocol: Doffing PPE (The Contamination-Avoidance Sequence)

This sequence is designed to remove the most contaminated items first and to avoid touching your face or clean clothing with contaminated gloves.

• Outer Gloves (if applicable): Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Face Shield and Goggles: Remove the face shield, handling it by the sides. Then, remove the goggles. Place them in a designated area for cleaning.

• Lab Coat: Unbutton the lab coat. Remove it by rolling it down from the shoulders, keeping the contaminated exterior folded inward.

• Inner Gloves: Remove the final pair of gloves using the same inside-out technique.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.[2][13]

Operational and Disposal Plans

Safe Handling in the Laboratory

• Work Area: Always work in a chemical fume hood with the sash at the lowest practical height.[10]

• Moisture Avoidance: Use dry glassware and inert atmosphere techniques (e.g., nitrogen or argon blanket) where appropriate. Keep containers tightly closed when not in use.[1][2]

• Weighing: Weigh the solid material inside the fume hood to contain any dust.

• Incompatible Materials: Store and handle away from water, bases, amines, and strong oxidizing agents.[1][14][4]

Spill Management Protocol

• Alert and Evacuate: Alert personnel in the immediate area and evacuate if necessary.[4]

• Assess and Equip: Ensure you are wearing the full PPE ensemble described above.

• Contain: Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash.[4] DO NOT USE WATER OR COMBUSTIBLE MATERIALS like paper towels.[4][11]

• Collect: Carefully sweep or scoop the contained material into a clearly labeled, sealable hazardous waste container.[11][15]

• Decontaminate: Clean the spill area according to your institution's specific protocols for corrosive materials.

• Dispose: Dispose of the waste container and any contaminated materials through your institution's hazardous waste program.[15]

Waste Disposal Plan

• Unreacted Reagent: Unused or waste 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride must be disposed of as hazardous chemical waste.[2][12]

• Quenching: Reaction mixtures containing this reagent should be quenched carefully. A common and safer method is the slow addition of the reaction mixture to a stirred, ice-cold solution of a weak base, such as saturated aqueous sodium bicarbonate, to neutralize the reactive sulfonyl chloride and any acidic byproducts.[4] This procedure must be done in a fume hood.

• Contaminated Materials: All contaminated items (gloves, absorbent materials, empty containers) must be disposed of as hazardous waste.[15]

Visualization of PPE Selection Logic

The following diagram illustrates the decision-making process for ensuring adequate protection based on the operational scale.

Caption: PPE selection workflow based on operational scale.

Conclusion

Handling 4-Bromo-2-chloro-6-fluorobenzenesulfonyl chloride demands a disciplined and informed approach to safety. By understanding its chemical reactivity and adhering strictly to the PPE, handling, and disposal protocols outlined in this guide, you can create a secure laboratory environment that protects you and your colleagues. Trust in these procedures is trust in your own safety, allowing you to focus on achieving your scientific objectives.

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